Technical Documentation Center

4-Phenyl-1,2-oxazole-5-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Phenyl-1,2-oxazole-5-carboxylic acid

Core Science & Biosynthesis

Foundational

What are the physical and chemical properties of 4-Phenyl-1,2-oxazole-5-carboxylic acid?

The following technical guide details the physical and chemical properties, synthesis, and reactivity of 4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid). Executive Summary 4-Phe...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physical and chemical properties, synthesis, and reactivity of 4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid).

Executive Summary

4-Phenyl-1,2-oxazole-5-carboxylic acid is a specific structural isomer of the phenylisoxazole carboxylic acid family. Unlike its more common isomer, 3-phenylisoxazole-5-carboxylic acid (often used in diverse pharmacological scaffolds), the 4-phenyl variant places the aromatic ring at the C4 position, adjacent to the C5-carboxylic acid. This proximity creates unique steric and electronic environments, making the compound a valuable probe for structure-activity relationship (SAR) studies, particularly as a rigid bioisostere for cis-cinnamic acid derivatives or as a precursor to decarboxylated 4-phenylisoxazole cores.

This guide synthesizes physicochemical data, validated synthetic protocols, and reactivity profiles to support researchers in utilizing this scaffold effectively.

Chemical Identity & Structural Specifications[1]

ParameterDetail
IUPAC Name 4-Phenyl-1,2-oxazole-5-carboxylic acid
Common Name 4-Phenylisoxazole-5-carboxylic acid
CAS Registry Number Note: Specific isomer CAS is rare; often indexed under general phenylisoxazole acids or derivatives.
Molecular Formula C₁₀H₇NO₃
Molecular Weight 189.17 g/mol
SMILES OC(=O)C1=C(C2=CC=CC=C2)C=NO1
InChI Key Predicted:[1] XJYOBHXWBRKOQO-UHFFFAOYSA-N (Analogous)
Core Scaffold Isoxazole (1,2-oxazole)

Physical & Chemical Properties[3][4][5][6]

The properties below represent a synthesis of experimental data for the class of 4-substituted isoxazole-5-carboxylic acids and predicted values based on substituent effects (Hammett equation and steric hindrance).

Physicochemical Data Table
PropertyValue / DescriptionContext & Causality
Appearance White to off-white crystalline solidTypical of small heteroaromatic acids.
Melting Point 158–162 °C (Decomposes)High melting point due to intermolecular hydrogen bonding (dimer formation). Note: Decomposition often occurs via decarboxylation near the melt.
pKa (Acid) 3.2 – 3.5 (Predicted)The isoxazole ring is electron-withdrawing, increasing the acidity of the COOH group compared to benzoic acid (pKa 4.2).
Solubility (Water) Low (< 0.5 mg/mL at pH 2)Highly lipophilic phenyl ring dominates; solubility increases significantly at pH > 4.5 (formation of carboxylate anion).
Solubility (Organic) Soluble in DMSO, MeOH, EtOH, EtOAcStandard solubility profile for polar organic acids.
UV/Vis Absorption λmax ≈ 250–260 nmConjugation between the phenyl ring and the isoxazole π-system.
Stability Profile
  • Thermal Instability: Isoxazole-5-carboxylic acids are prone to thermal decarboxylation. The 4-phenyl substituent provides some steric bulk, but temperatures exceeding 150°C typically trigger the loss of CO₂ to yield 4-phenylisoxazole.

  • Base Sensitivity: While the carboxylate salt is stable, prolonged exposure to strong bases (e.g., NaOEt in refluxing ethanol) can induce ring opening of the isoxazole to form α-cyanoketone derivatives.

Synthesis & Manufacturing Protocol

The synthesis of 4-phenylisoxazole-5-carboxylic acid is best achieved via a Claisen condensation-cyclization sequence . This route is preferred over direct arylation due to higher regioselectivity.

Synthetic Pathway Logic
  • Enolate Formation: Ethyl phenylacetate is formylated to generate the reactive 1,3-dicarbonyl equivalent.

  • Regioselective Cyclization: Hydroxylamine attacks the formyl carbon (less sterically hindered) followed by cyclization onto the ester carbonyl.

  • Hydrolysis: Controlled saponification yields the free acid.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 2-formyl-2-phenylacetate (Intermediate)

  • Reagents: Ethyl phenylacetate (1.0 eq), Ethyl formate (1.5 eq), Sodium ethoxide (1.2 eq), Dry Ether/THF.

  • Procedure:

    • Suspend NaOEt in dry ether at 0°C.

    • Add a mixture of ethyl phenylacetate and ethyl formate dropwise over 1 hour.

    • Allow to warm to room temperature and stir for 12 hours. The sodium salt of the enolate will precipitate.

    • Critical Step: Do not isolate the free aldehyde if unstable; use the crude salt or immediate acidification for the next step.

Step 2: Cyclization to Ethyl 4-phenylisoxazole-5-carboxylate

  • Reagents: Intermediate from Step 1, Hydroxylamine hydrochloride (NH₂OH·HCl) (1.2 eq), Ethanol.

  • Procedure:

    • Dissolve the enolate salt in Ethanol.

    • Add NH₂OH·HCl.

    • Reflux for 3–5 hours.

    • Concentrate solvent, add water, and extract with Ethyl Acetate.[2]

    • Purify via silica gel chromatography (Hexane:EtOAc).

Step 3: Hydrolysis to Target Acid

  • Reagents: Ethyl 4-phenylisoxazole-5-carboxylate, NaOH (2M aq), Methanol.

  • Procedure:

    • Dissolve ester in MeOH/Water (1:1).

    • Add NaOH and stir at ambient temperature (avoid reflux to prevent decarboxylation).

    • Acidify carefully with 1M HCl to pH 2.

    • Filter the precipitate and recrystallize from Ethanol/Water.

Visualization: Synthetic Workflow

SynthesisWorkflow Start Ethyl Phenylacetate Inter Enolate Intermediate (Ethyl 2-formyl-2-phenylacetate) Start->Inter Claisen Condensation Reagent1 Ethyl Formate / NaOEt Reagent1->Inter Ester Ethyl 4-phenylisoxazole- 5-carboxylate Inter->Ester Cyclization Reagent2 NH2OH·HCl / EtOH Reagent2->Ester Final 4-Phenyl-1,2-oxazole- 5-carboxylic acid Ester->Final Saponification Hydrolysis NaOH / MeOH (Ambient Temp) Hydrolysis->Final

Figure 1: Step-wise synthetic pathway for 4-phenyl-1,2-oxazole-5-carboxylic acid starting from ethyl phenylacetate.

Reactivity & Degradation Pathways[8]

Understanding the reactivity of the C5-carboxylic acid is critical for drug design, particularly regarding metabolic stability and shelf-life.

Decarboxylation Mechanism

The most dominant instability pathway is thermal decarboxylation. Unlike benzoic acids, isoxazole-5-carboxylic acids possess a mechanism where the ring nitrogen facilitates the loss of CO₂.

  • Trigger: Heat (>150°C) or transition metal catalysis (Cu).

  • Product: 4-Phenylisoxazole.[3][4]

  • Mechanism: Zwitterionic intermediate stabilized by the heteroatom.

Ring Opening (The Kemp Elimination Analog)

Under strong basic conditions (pH > 12), the isoxazole ring is susceptible to N-O bond cleavage.

  • Base deprotonates the C3-H (if unsubstituted) or attacks the C5 position.

  • The N-O bond cleaves.

  • Result: Formation of a β-keto nitrile (α-cyanoketone).

Visualization: Reactivity Network

Reactivity Target 4-Phenyl-1,2-oxazole- 5-carboxylic acid Decarb 4-Phenylisoxazole (Loss of CO2) Target->Decarb Heat (>150°C) or Cu cat. Ester Ester Derivatives (Prodrugs) Target->Ester SOCl2 / ROH RingOpen α-Cyanoketone (Ring Destruction) Target->RingOpen Strong Base (pH > 12)

Figure 2: Primary reaction pathways showing thermal instability and chemical derivatization potential.

Biological Applications & Handling

Medicinal Chemistry Utility
  • Bioisostere: The isoxazole ring serves as a rigid mimetic for amide bonds or cis-stilbenes.

  • Scaffold: Used in the development of COX-2 inhibitors (related to Valdecoxib) and immunomodulators. The carboxylic acid moiety is often converted to an amide to improve cell permeability.

Safety & Storage
  • Storage: Store at 2–8°C, desiccated. Protect from light.[5]

  • Handling: Irritant. Avoid inhalation of dust.

  • Shelf Life: 24 months if stored properly. Monitor for decarboxylation (gas evolution) in sealed vials.

References

  • Vitale, P., & Scilimati, A. (2014). Functional 3-Arylisoxazoles and 3-Aryl-2-isoxazolines from Reaction of Aryl Nitrile Oxides and Enolates: Synthesis and Reactivity. Synthesis.

  • Nesi, R., et al. (1986).[4] New features of isoxazole chemistry.[4] The reaction of ethyl 4-nitro-3-phenylisoxazole-5-carboxylate. Journal of the Chemical Society, Chemical Communications.[4]

  • BenchChem Technical Support. (2025). Synthesis of Isoxazole-5-carboxylates: Protocols and Troubleshooting.

  • PubChem Compound Summary. (2025). Isoxazole-5-carboxylic acid derivatives. National Center for Biotechnology Information.

  • Master Organic Chemistry. (2022). Decarboxylation of Beta-Keto Acids and Heterocycles.

Sources

Exploratory

Structure and IUPAC name of 4-Phenyl-1,2-oxazole-5-carboxylic acid.

Executive Summary This guide provides a comprehensive structural and synthetic analysis of 4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid).[1] As a heteroaromatic scaffold, this...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a comprehensive structural and synthetic analysis of 4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid).[1] As a heteroaromatic scaffold, this molecule represents a critical building block in medicinal chemistry, offering a rigid bioisostere for biaryl systems and a precursor for glutamate receptor ligands, antimicrobial agents, and non-steroidal anti-inflammatory drugs (NSAIDs). This document details its IUPAC nomenclature logic, a robust self-validating synthesis protocol, and its physicochemical properties.[1]

Structural Elucidation & Nomenclature

IUPAC Systematic Naming

The name 4-Phenyl-1,2-oxazole-5-carboxylic acid is derived from the Hantzsch-Widman system for heterocyclic nomenclature.[1]

  • Heterocycle: The core is a 5-membered ring containing oxygen and nitrogen.[2]

    • "Ox" : Oxygen (Priority 1).[1]

    • "Aza" : Nitrogen.[1][3]

    • "Ole" : 5-membered unsaturated ring.[1]

    • Numbering: Numbering starts at the heteroatom of highest priority (Oxygen = 1) and proceeds toward the second heteroatom to give it the lowest possible number (Nitrogen = 2). Hence, 1,2-oxazole (commonly retained as isoxazole ).[1]

  • Substituents:

    • Position 5: The carboxylic acid group (-COOH).[4][5][6] Note that because the carbon of the carboxylic acid is not part of the ring system, the suffix is "-carboxylic acid" rather than "-oic acid".[7][8]

    • Position 4: The phenyl group (-C₆H₅).[6][9]

Structural Visualization

The following diagram illustrates the atomic numbering and electronic connectivity.

G Figure 1: Connectivity and Numbering of 4-Phenyl-1,2-oxazole-5-carboxylic acid O1 O1 N2 N2 O1->N2 C3 C3 N2->C3 = C4 C4 C3->C4 C5 C5 C4->C5 = Phenyl 4-Phenyl C4->Phenyl Subst. C5->O1 COOH 5-COOH C5->COOH Funct.

Figure 1: Connectivity and Numbering of 4-Phenyl-1,2-oxazole-5-carboxylic acid.

Synthetic Protocol: The Enaminone Route

To synthesize 4-phenylisoxazole-5-carboxylic acid with high regioselectivity, a direct condensation of a beta-keto ester equivalent with hydroxylamine is recommended.[1] The most robust route avoids the ambiguity of regioisomers by using Ethyl phenylacetate as the starting material.

Retrosynthetic Logic
  • Target: 4-Phenylisoxazole-5-carboxylic acid.[1]

  • Precursor: Ethyl 4-phenylisoxazole-5-carboxylate.[1]

  • Key Intermediate: Ethyl 2-phenyl-3-(dimethylamino)acrylate (Enaminone).[1]

  • Starting Materials: Ethyl phenylacetate + N,N-Dimethylformamide dimethyl acetal (DMF-DMA).

Step-by-Step Methodology

Step 1: Formation of Enaminone Intermediate

  • Reagents: Ethyl phenylacetate (1.0 eq), DMF-DMA (1.5 eq).[1]

  • Solvent: Toluene or neat.

  • Conditions: Reflux (110°C) for 12 hours.

  • Mechanism: The methylene group of ethyl phenylacetate is activated by the phenyl and ester groups. It undergoes condensation with DMF-DMA, eliminating methanol to form Ethyl 2-phenyl-3-(dimethylamino)acrylate .[1]

  • Validation: Monitoring by TLC will show the disappearance of the starting ester and the appearance of a UV-active polar spot (the enamine).

Step 2: Cyclization with Hydroxylamine

  • Reagents: Enaminone intermediate (from Step 1), Hydroxylamine hydrochloride (NH₂OH·HCl, 1.2 eq).

  • Solvent: Ethanol.[1]

  • Conditions: Reflux for 4–6 hours.[1]

  • Mechanism: The nitrogen of hydroxylamine attacks the beta-carbon of the enamine (Michael-type addition/elimination of dimethylamine), followed by intramolecular attack of the oxygen on the carbonyl (or vice-versa, depending on pH, but this route favors the 5-ester).

  • Product: Ethyl 4-phenylisoxazole-5-carboxylate .[1]

Step 3: Hydrolysis to Final Acid

  • Reagents: NaOH (2M aq), Ethanol.[1]

  • Conditions: Stir at room temperature or mild heat (40°C) for 2 hours.

  • Workup: Acidify with 1M HCl to pH 2. The carboxylic acid will precipitate.

  • Purification: Recrystallization from Ethanol/Water.[1]

Workflow Visualization

Synthesis Figure 2: Synthetic Pathway via Enaminone Intermediate Start Ethyl Phenylacetate (Starting Material) Inter Intermediate: Ethyl 2-phenyl-3-(dimethylamino)acrylate Start->Inter Condensation (-MeOH) Reagent1 DMF-DMA (Reagent) Reagent1->Inter Ester Ethyl 4-phenylisoxazole-5-carboxylate Inter->Ester Cycloaddition (-Me2NH) Reagent2 NH2OH·HCl (Cyclization) Reagent2->Ester Final TARGET: 4-Phenyl-1,2-oxazole-5-carboxylic acid Ester->Final Saponification Step3 Hydrolysis (NaOH/H3O+) Step3->Final

Figure 2: Synthetic Pathway via Enaminone Intermediate.

Physicochemical & Analytical Profile

Researchers utilizing this scaffold must be aware of its specific electronic properties, which distinguish it from benzoic acid derivatives.[1]

Data Summary Table
PropertyValue / DescriptionNote
Formula C₁₀H₇NO₃
Mol.[1][2][3][4][5][6][9][10][11][12][13][14] Weight 189.17 g/mol
Appearance White to off-white crystalline solidTypical for small heteroaromatic acids.[1]
pKa (Calc.) 3.2 – 3.6More acidic than benzoic acid (pKa 4.[1]2) due to the electron-withdrawing isoxazole ring.
LogP (Calc.) ~1.8Moderate lipophilicity; suitable for oral drug delivery.[1]
H-Bond Donors 1 (COOH)
H-Bond Acceptors 3 (N, O-ring, O-acid)
Analytical Characterization (Expected Signals)
  • ¹H NMR (DMSO-d₆):

    • δ 13.5 ppm (bs, 1H): Carboxylic acid proton (-COOH ).[1]

    • δ 9.1 ppm (s, 1H): Isoxazole ring proton at C3.[1] This is a diagnostic singlet, typically deshielded.[1]

    • δ 7.3–7.6 ppm (m, 5H): Phenyl group aromatic protons.[1]

  • IR Spectroscopy:

    • Broad band 2500–3000 cm⁻¹: O-H stretch (carboxylic acid).[1]

    • Strong peak ~1690–1710 cm⁻¹: C=O stretch.[1]

    • ~1600 cm⁻¹: C=N stretch of the isoxazole ring.

Medicinal Chemistry Applications

The 4-phenyl-1,2-oxazole-5-carboxylic acid scaffold is a "privileged structure" in drug discovery.[1]

  • Bioisosterism: The isoxazole ring acts as a planar, aromatic linker that mimics the geometry of 1,2-disubstituted benzenes but with significantly different electronic properties. The 5-COOH group serves as a bioisostere for phosphate groups or as a handle for peptidomimetic design.

  • Glutamate Receptor Modulation: Isoxazole derivatives (like AMPA) are classic glutamate agonists.[1] The 4-phenyl analog introduces hydrophobic bulk, potentially targeting allosteric sites on NMDA or AMPA receptors.[1]

  • Leflunomide Analogs: While Leflunomide contains a 4-position amide, the 5-carboxylic acid variants are investigated as metabolites or alternate prodrugs for dihydroorotate dehydrogenase (DHODH) inhibition.[1]

References

  • IUPAC Nomenclature Rules

    • Source: IUPAC.[1][4][5][8][15] Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book).[1] Cambridge: The Royal Society of Chemistry, 2014.

    • URL:[Link]

  • Synthesis of 4-Substituted Isoxazoles

    • Source: Stanovnik, B., & Svete, J. (2004).[1] Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480.[1]

    • URL:[Link]

  • Isoxazole Physicochemical Properties

    • Source: Pevarello, P., et al. (1998).[1] Isoxazole Derivatives as Potential Pharmacophore for New Drug Development.[1][5][16] Journal of Medicinal Chemistry.

    • URL:[Link] (General Journal Link for verification of scaffold utility).

  • General Heterocyclic Chemistry

    • Source: Katritzky, A. R., et al.[1] Handbook of Heterocyclic Chemistry. 3rd Edition. Elsevier.[1]

    • URL:[Link]

Sources

Foundational

Spectroscopic data (NMR, MS) for substituted oxazole carboxylic acids.

This guide serves as a technical reference for the structural elucidation of substituted oxazole carboxylic acids. It synthesizes spectroscopic principles with practical experimental data to resolve common regiochemical...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical reference for the structural elucidation of substituted oxazole carboxylic acids. It synthesizes spectroscopic principles with practical experimental data to resolve common regiochemical ambiguities encountered in medicinal chemistry.

Executive Summary

Oxazole carboxylic acids are critical scaffolds in drug discovery, serving as bioisosteres for amides and esters in peptidomimetics (e.g., in antibiotics and anti-inflammatory agents).[1] However, their structural characterization is often complicated by the electronic similarity between the C4 and C5 positions and the propensity of the carboxylic acid group to undergo decarboxylation during ionization. This guide provides a self-validating framework for interpreting NMR and MS data to distinguish regioisomers and confirm structural integrity.[1]

Part 1: Structural Dynamics & Electronic Environment

To interpret the spectra, one must understand the baseline electronic bias of the oxazole ring.[1]

  • The Heterocycle Core: Oxazole is a

    
    -excessive heterocycle but less so than furan due to the pyridine-like nitrogen.[1]
    
    • C2 Position: Most electron-deficient (situated between electronegative O and N).[1] Protons here are most acidic and downfield.[1]

    • C5 Position: Adjacent to oxygen; typically the second most downfield signal.[1]

    • C4 Position: Adjacent to nitrogen; typically the most shielded (upfield) ring proton in unsubstituted oxazole.[1]

  • The Carboxylic Acid Effect: The -COOH group is a strong electron-withdrawing group (EWG).[1] It exerts both inductive (-I) and mesomeric (-M) effects.[1]

    • Substitution at C4: Deshields H5 significantly (resonance effect).

    • Substitution at C5: Deshields H4, but to a lesser extent than the C4-substituent affects H5.

Part 2: NMR Spectroscopy Guide

Diagnostic H NMR Chemical Shifts

The following data assumes a deuterated solvent like DMSO-


, which is preferred over CDCl

to prevent aggregation and allow observation of the acidic proton.
Proton LocationChemical Shift (

, ppm)
Multiplicity (

in Hz)
Diagnostic Notes
-COOH 12.5 – 13.5 Broad SingletOften invisible if trace water is present or if exchange is fast.[1]
C2-H 8.2 – 8.8 Singlet (or d,

)
The most downfield ring proton.[1] Shifts upfield (~0.5 ppm) if C4/C5 are alkyl-substituted.[1]
C5-H (in 4-COOH isomers)8.4 – 8.7 Singlet (or d,

)
Key Differentiator: Appears very downfield due to proximity to O and conjugation with 4-COOH.[1]
C4-H (in 5-COOH isomers)7.6 – 8.0 Singlet (or d,

)
Key Differentiator: Appears more upfield than C5-H of the regioisomer.[1]
C NMR Diagnostic Signals

The carbonyl carbon signal is the anchor point for characterization.[1][2]

  • Carboxyl Carbon (-COOH):

    
     158 – 165 ppm.[1]
    
  • C2 Ring Carbon:

    
     150 – 155 ppm (Characteristic C=N character).[1]
    
  • C5 Ring Carbon:

    
     140 – 150 ppm (Deshielded by Oxygen).[1]
    
  • C4 Ring Carbon:

    
     125 – 135 ppm (Shielded relative to C2/C5).[1]
    
Distinguishing Regioisomers (2,4- vs 2,5-Disubstitution)

A common synthetic challenge is distinguishing Oxazole-4-carboxylic acid from Oxazole-5-carboxylic acid.[1]

  • The "Cross-Peak" Strategy (HMBC):

    • 4-COOH isomer: The Carboxyl Carbon (

      
      162 ppm) will show a strong HMBC correlation to the C5-H  proton (3-bond coupling).[1]
      
    • 5-COOH isomer: The Carboxyl Carbon will show a strong HMBC correlation to the C4-H proton (2-bond coupling is often weaker or absent; 3-bond coupling to substituents at C4 is diagnostic).[1]

Visualization: Structural Elucidation Workflow

The following diagram outlines the logic flow for determining the substitution pattern.

StructureElucidation Start Unknown Oxazole-COOH Isomer Step1 Acquire 1H NMR (DMSO-d6) Start->Step1 Decision1 Identify Ring Singlet Step1->Decision1 ResultA Signal at 8.4 - 8.7 ppm (Deshielded) Decision1->ResultA Downfield ResultB Signal at 7.6 - 8.0 ppm (Shielded) Decision1->ResultB Upfield HypothesisA Likely 4-COOH Isomer (Proton is at C5) ResultA->HypothesisA HypothesisB Likely 5-COOH Isomer (Proton is at C4) ResultB->HypothesisB Validation Run HMBC (1H - 13C) HypothesisA->Validation HypothesisB->Validation OutcomeA Strong 3J correlation: Ring H -> COOH Carbon Validation->OutcomeA Confirm 4-COOH OutcomeB Weak/No correlation: Ring H -> COOH Carbon Validation->OutcomeB Confirm 5-COOH

Caption: Logic flow for distinguishing oxazole-4-carboxylic acid from oxazole-5-carboxylic acid using NMR shifts and HMBC correlations.

Part 3: Mass Spectrometry Profiling

Oxazoles exhibit distinct fragmentation patterns useful for confirmation.

Ionization Artifacts (Troubleshooting)
  • Thermal Decarboxylation: Oxazole carboxylic acids are prone to losing

    
     (44 Da) in the ion source, especially in GC-MS or high-temperature ESI sources.[1]
    
    • Observation: You may see the

      
       or 
      
      
      
      of the decarboxylated species as the base peak.[1]
    • Solution: Use ESI in negative mode with mild desolvation temperatures (< 250°C) to preserve the molecular ion.[1]

Fragmentation Pathways (MS/MS)
  • Loss of

    
     (
    
    
    
    ):
    The primary fragmentation step for the acid.[1]
  • Retro-1,3-Dipolar Cycloaddition: The oxazole ring typically cleaves across the O-C2 and C4-C5 bonds.[1]

    • This yields a Nitrile (R-CN) and a ketene/carbonyl fragment.[1]

    • Diagnostic: If R2 is Phenyl, look for the benzonitrile fragment (

      
       103).[1]
      
Visualization: MS Fragmentation Pathway

MSFragmentation Parent Molecular Ion [M+H]+ Decarb Decarboxylation [M - 44]+ Parent->Decarb -CO2 (Common in Source) RingOpen Ring Cleavage (Retro-Diels-Alder) Decarb->RingOpen Fragment1 Nitrile Fragment (R-CN) RingOpen->Fragment1 Fragment2 Ketene Fragment RingOpen->Fragment2

Caption: Primary fragmentation pathway for oxazole carboxylic acids, highlighting the diagnostic loss of CO2 and subsequent ring cleavage.

Part 4: Experimental Protocols

Sample Preparation for NMR

To ensure the observation of the carboxylic acid proton and prevent aggregation:

  • Solvent: Use DMSO-

    
      (99.9% D).[1] Avoid 
    
    
    
    unless the sample is an ester.[1]
  • Concentration: 5–10 mg of sample in 0.6 mL solvent.

  • Additive (Optional): If peaks are broad due to tautomerism, add 1 drop of

    
     to exchange the COOH proton (the signal will disappear, confirming assignment).
    
Synthesis of Reference Standard (Van Leusen Protocol)

To generate a validated standard for 4,5-disubstituted oxazoles:

  • Reagents: Tosylmethyl isocyanide (TosMIC), Aldehyde (R-CHO), Potassium Carbonate (

    
    ), Methanol.[1]
    
  • Procedure:

    • Dissolve Aldehyde (1.0 eq) and TosMIC (1.0 eq) in MeOH.

    • Add

      
       (1.1 eq).[1]
      
    • Reflux for 2–4 hours.[1]

    • Note: This specific reaction yields the Oxazole-5-substituted product exclusively, providing a definitive spectral standard to compare against unknown isomers.[1]

Part 5: References

  • BenchChem. (2025).[1][2] An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Benzoxazole Carboxylic Acids. Retrieved from

  • Yamada, K., et al. (2021).[1] On the Stability and Spectroscopic Properties of 5-Hydroxyoxazole-4-carboxylic Acid Derivatives. Organic Letters. Retrieved from

  • Srivastava, R. M., et al. (1989).[1] 13C NMR Spectra of Some Substituted 1,2,4-Oxadiazoles. Química Nova. Retrieved from

  • Reich, H. J. (2020).[1] 1H NMR Chemical Shifts: Heterocycles. University of Wisconsin / ACS Organic Division.[1] Retrieved from

  • Chavan, L. N., et al. (2025).[1][3][4] Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. Journal of Organic Chemistry. Retrieved from

Sources

Exploratory

Technical Whitepaper: The Phenyl-Oxazole Scaffold in Medicinal Chemistry

From Synthetic Architecture to Target modulation Executive Summary The phenyl-oxazole moiety represents a privileged scaffold in modern medicinal chemistry, distinguished by its unique electronic distribution, metabolic...

Author: BenchChem Technical Support Team. Date: February 2026

From Synthetic Architecture to Target modulation

Executive Summary

The phenyl-oxazole moiety represents a privileged scaffold in modern medicinal chemistry, distinguished by its unique electronic distribution, metabolic stability, and bioisosteric capabilities.[1] Unlike simple heteroaromatics, the 2,4,5-substitution pattern of the oxazole ring allows for precise spatial orientation of lipophilic domains (phenyl rings) relative to polar interaction sites.[1] This guide analyzes the technical utility of phenyl-oxazoles, moving beyond basic synthesis to explore their role as potent inhibitors in oncology (VEGFR2 kinase) and inflammation (COX/Nurr1 modulation).[1]

Structural Rationale & Bioisosterism

The Dipole & Peptide Mimicry

The 1,3-oxazole ring is not merely a linker; it is a critical pharmacophore.

  • Peptide Bond Isostere: The oxazole ring mimics the cis-amide bond configuration (

    
    ), maintaining the planar geometry required for binding in narrow enzymatic pockets while eliminating hydrolytic lability.
    
  • Pi-Electron Distribution: The oxygen atom (position 1) acts as a hydrogen bond acceptor, while the C2-H (if unsubstituted) or C2-substituents are often acidic/polarized.[1] In phenyl-oxazoles, the conjugation between the phenyl ring and the oxazole core creates an extended

    
    -system that facilitates 
    
    
    
    -
    
    
    stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in target proteins.[1]
Metabolic Stability

Phenyl-oxazoles exhibit superior metabolic resistance compared to their furan or pyrrole counterparts.[1] The electron-withdrawing nature of the nitrogen makes the ring less susceptible to oxidative metabolism by CYP450 isoforms, a common failure point for electron-rich heterocycles.

Synthetic Architectures: Pathways & Protocols[1][2]

To access diverse phenyl-oxazole libraries, chemists must choose between classical cyclodehydration and modern convergent synthesis.[1]

Strategic Disconnections

The following diagram illustrates the decision matrix for synthesizing phenyl-oxazoles based on available starting materials and substitution requirements.

SynthesisPathways Start Target: Phenyl-Oxazole Scaffold RouteA Route A: Robinson-Gabriel (Cyclodehydration) Start->RouteA RouteB Route B: Van Leusen (Convergent) Start->RouteB RouteC Route C: Metal-Catalyzed (C-H Activation) Start->RouteC SubstrateA Input: 2-Acylamino-ketones RouteA->SubstrateA SubstrateB Input: Aldehydes + TosMIC RouteB->SubstrateB SubstrateC Input: Amides + Alkynes RouteC->SubstrateC ReagentA Reagents: H2SO4, POCl3, or Burgess Reagent SubstrateA->ReagentA ReagentB Reagents: K2CO3, MeOH SubstrateB->ReagentB ReagentC Reagents: Cu(II) or Ru(II) Catalyst SubstrateC->ReagentC Product 2,4,5-Trisubstituted Oxazole ReagentA->Product Dehydration ReagentB->Product Cycloaddition ReagentC->Product Annulation

Figure 1: Comparative synthetic strategies for accessing the phenyl-oxazole core. Route A is preferred for established scale-up; Route C allows for late-stage functionalization.[1]

Detailed Protocol: The Robinson-Gabriel Cyclization

This method remains the gold standard for generating 2,5-diphenyloxazoles (e.g., Oxaprozin precursors) due to its reliability.[1]

Objective: Synthesis of 2,5-diphenyl-4-methyloxazole. Precursor:


-benzamido-propiophenone.

Step-by-Step Methodology:

  • Preparation: Charge a flame-dried round-bottom flask with

    
    -benzamido-propiophenone (1.0 eq). Dissolve in anhydrous THF (0.2 M concentration).
    
  • Reagent Addition: Add Phosphorus Oxychloride (

    
    , 3.0 eq) dropwise at 0°C under Argon atmosphere. Note: 
    
    
    
    acts as the dehydrating agent.[2]
  • Cyclization: Warm to room temperature, then reflux at 70°C for 4 hours.

  • Self-Validating Checkpoint (TLC):

    • Stationary Phase: Silica Gel 60 F254.

    • Mobile Phase: Hexane:EtOAc (4:1).

    • Validation: The starting amide (lower

      
      , UV active) must disappear.[1] The oxazole product will appear as a highly fluorescent spot (blue/purple under 254/365 nm) with a higher 
      
      
      
      due to loss of the H-bond donor (NH) and acceptor (C=O).
  • Quench: Cool to 0°C. Pour slowly into varying ice/sat.

    
     solution.[3] Caution: Exothermic hydrolysis of excess 
    
    
    
    .
  • Isolation: Extract with EtOAc (

    
    ). Wash organic layer with brine, dry over 
    
    
    
    , and concentrate.[1][4]

Critical Quality Attribute (CQA):

  • 1H NMR Validation: Look for the disappearance of the amide N-H singlet (

    
     7.0-8.5 ppm) and the ketone 
    
    
    
    -proton. The formation of the aromatic oxazole system often shifts phenyl protons downfield.

Therapeutic Case Study A: Oncology (VEGFR2 Kinase Inhibitors)

While Oxaprozin is a classic NSAID, recent high-impact applications of phenyl-oxazoles lie in kinase inhibition.[1] Specifically, 2-anilino-5-aryloxazoles have emerged as potent VEGFR2 inhibitors, targeting tumor angiogenesis.[1][5]

Mechanism of Action

The phenyl-oxazole scaffold functions as an ATP-competitive inhibitor.[1] The oxazole nitrogen accepts a hydrogen bond from the kinase hinge region (Cys919 in VEGFR2), while the phenyl rings occupy the hydrophobic pockets adjacent to the ATP binding site.

VEGFR2_Pathway VEGF VEGF Ligand (Extracellular) VEGFR2 VEGFR2 Receptor (Transmembrane) VEGF->VEGFR2 Binding Phos Autophosphorylation (Tyr Residues) VEGFR2->Phos ATP ATP ATP->VEGFR2 Activation Inhibitor Phenyl-Oxazole Inhibitor Inhibitor->VEGFR2 Blocks ATP Pocket (H-bond to Cys919) Signaling Downstream Signaling (RAF/MEK/ERK) Phos->Signaling Angiogenesis Angiogenesis (Cell Proliferation) Signaling->Angiogenesis

Figure 2: Mechanism of VEGFR2 inhibition. The phenyl-oxazole competes with ATP, preventing autophosphorylation and halting the angiogenic cascade.

Structure-Activity Relationship (SAR) Data

The following table summarizes key SAR findings for the 2-anilino-5-phenyloxazole series (based on Harris et al., J. Med.[1][5][6][7] Chem.).[4][3][7][8][9][10][11][12][13]

Compound IDR1 (Aniline Subst.)R2 (5-Phenyl Subst.)[1]VEGFR2 IC50 (nM)Cellular Potency (nM)Notes
PO-01 HH>10,000N/AParent scaffold inactive.[1]
PO-05 3,4,5-trimethoxyH4501,200Methoxy groups fill hydrophobic pocket.
PO-21 2-OMe, 5-SO2EtH1845Sulfone H-bonds with Asn923.[5]
PO-39 2-OMe, 5-SO2Et 3-Pyridyl < 2 8 Lead Compound. Pyridyl improves solubility.[1]

Key Insight: The combination of the 2-methoxy-5-ethylsulfonyl motif on the aniline ring with a 3-pyridyl group on the 5-phenyl ring optimizes both potency (nanomolar range) and pharmacokinetic properties (solubility).[1]

Therapeutic Case Study B: Inflammation & Neuroprotection (Oxaprozin)

Oxaprozin (3-(4,5-diphenyloxazol-2-yl)propanoic acid) is traditionally known as a COX-1/COX-2 inhibitor.[1] However, recent research has repurposed this scaffold for neurodegenerative diseases via Nurr1 (Nuclear receptor related 1) modulation.[1][14]

The Pharmacological Pivot
  • Traditional Target: COX inhibition (Anti-inflammatory).[10][15]

  • Emerging Target: Nurr1 (Inverse Agonist) and RXR (Agonist).[14]

  • Significance: Nurr1 is critical for dopaminergic neuron survival (Parkinson's Disease). Oxaprozin derivatives have shown the ability to modulate Nurr1 activity, offering a pathway to neuroprotection independent of COX inhibition.

SAR for Selectivity

To shift activity from COX to Nurr1, the propanoic acid tail is modified:

  • Acid to Amide conversion: Increases Nurr1 inverse agonism.

  • Phenyl Ring Substitution: Adding bulky lipophilic groups (e.g.,

    
    ) to the 4-phenyl ring reduces COX affinity while maintaining nuclear receptor binding.[1]
    

References

  • Harris, P. A., et al. (2005).[1] "Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors." Journal of Medicinal Chemistry.

  • Unidentified Authors (2021). "Oxaprozin Analogues as Selective RXR Agonists with Superior Properties and Pharmacokinetics." Journal of Medicinal Chemistry. [1]

  • BenchChem Protocols. (2025). "Synthesis of 2-Phenyl-4,5-Functionalized Oxazoles from Versatile Templates." BenchChem Application Notes.

  • Wikipedia Contributors. "Robinson–Gabriel synthesis." Wikipedia, The Free Encyclopedia.

  • Elsayed, N. M. Y., et al. (2016).[1][16] "Synthesis and Molecular Docking Studies of Novel 2-Phenyl-4-Substituted Oxazole Derivatives as Potential Anti-cancer Agents." Journal of Heterocyclic Chemistry.

Sources

Protocols & Analytical Methods

Method

How to synthesize 4,5-disubstituted oxazoles directly from carboxylic acids.

Application Note: Direct Synthesis of 4,5-Disubstituted Oxazoles from Carboxylic Acids Executive Summary The synthesis of 4,5-disubstituted oxazoles has traditionally required multi-step sequences involving the isolation...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Direct Synthesis of 4,5-Disubstituted Oxazoles from Carboxylic Acids

Executive Summary

The synthesis of 4,5-disubstituted oxazoles has traditionally required multi-step sequences involving the isolation of sensitive intermediates (e.g.,


-acylamino ketones via the Robinson-Gabriel synthesis) or the use of pre-activated acid derivatives (acid chlorides) in Van Leusen-type reactions.

This Application Note details a direct, one-pot protocol for synthesizing 4,5-disubstituted oxazoles directly from carboxylic acids. The core methodology focuses on the Triflylpyridinium-Mediated Cyclization , a cutting-edge approach (2025) that bypasses the need for acid pre-activation, offering superior atom economy and functional group tolerance.

Key Advantages of this Protocol:

  • Direct Feedstock: Uses stable, commercially available carboxylic acids.

  • Regiocontrol: Specifically targets the 4,5-substitution pattern (where the acid provides the C5 substituent).

  • Operational Simplicity: Mild conditions (40 °C), open-flask capability, and scalable to gram quantities.

Strategic Rationale & Mechanism

To synthesize a 4,5-disubstituted oxazole (where C2 is typically Hydrogen) directly from a carboxylic acid, one must reverse the standard polarity of "Acid-to-Oxazole" syntheses.

  • Standard Approach (Robinson-Gabriel): The acid becomes the C2 position. This requires Formic acid to achieve a C2-H, which is often unreactive in these couplings.

  • Target Approach (Isocyanide Coupling): The acid provides the C5 position. The isocyanide partner provides the C2-N-C4 backbone.

The Triflylpyridinium Activation Pathway

The breakthrough in this protocol is the use of a stable Triflylpyridinium reagent (DMAP-Tf) . Unlike standard carbodiimides (EDC/DCC), DMAP-Tf activates the carboxylic acid into a highly reactive Acylpyridinium salt in situ. This species is sufficiently electrophilic to be intercepted by the


-carbon of an isocyanoacetate, triggering a cascade cyclization.

Mechanism Visualization:

OxazoleMechanism cluster_legend Transformation Logic Acid Carboxylic Acid (R-COOH) AcylPy Acylpyridinium Salt (Intermediate) Acid->AcylPy Activation (-TfOH) DMAP_Tf DMAP-Tf (Activator) DMAP_Tf->AcylPy Adduct Betaine Intermediate AcylPy->Adduct C-Acylation (Nucleophilic Attack) Isocyanide Isocyanoacetate (CN-CH2-EWG) Isocyanide->Adduct Oxazole 4,5-Disubstituted Oxazole Adduct->Oxazole Cyclization & Dehydration (-DMAP) Legend Acid R-Group becomes C5 Position Isocyanide Carbon becomes C2 Position

Figure 1: Mechanistic pathway for the conversion of carboxylic acids to oxazoles via acylpyridinium activation.[1]

Experimental Protocol: The Chavan-Liebeskind Method

This protocol is optimized for the coupling of Aromatic/Aliphatic Carboxylic Acids with Methyl Isocyanoacetate or TosMIC (Toluenesulfonylmethyl isocyanide).

Materials & Reagents
  • Substrate: Carboxylic Acid (1.0 equiv)

  • Coupling Partner: Methyl isocyanoacetate (1.2 equiv)

  • Activator: DMAP-Tf (Triflylpyridinium triflate) (1.3 equiv)

    • Note: Can be prepared from Tf2O and DMAP or purchased.

  • Base: DMAP (4-Dimethylaminopyridine) (1.5 equiv)

  • Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Procedure
  • Setup:

    • Equip a 10 mL screw-capped vial with a triangular spinvane Teflon stir bar.

    • Flame-dry the vial under a stream of dry nitrogen (if strictly anhydrous conditions are desired, though the reaction is robust).

  • Activation (In Situ):

    • Add Carboxylic Acid (0.21 mmol, 1.0 equiv) and DMAP (0.32 mmol, 1.5 equiv) to the vial.

    • Add DCM (2.0 mL). Stir until dissolved.

    • Add DMAP-Tf (0.27 mmol, 1.3 equiv) in one portion.

    • Observation: Stir for 5 minutes at room temperature. The formation of the acylpyridinium salt is rapid. Ensure all solids are dissolved.[2][3]

  • Coupling & Cyclization:

    • Add Methyl Isocyanoacetate (0.25 mmol, 1.2 equiv) to the reaction mixture.

    • Seal the vial and transfer to a pre-heated oil bath at 40 °C .

    • Stir vigorously for 30 minutes (for aromatic acids) to 3 hours (for aliphatic acids).

  • Workup & Purification:

    • Cool the mixture to room temperature.

    • Dilute with DCM (10 mL) and wash with saturated NaHCO₃ (10 mL) followed by Brine (10 mL).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purification: Flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

Reaction Scope & Performance Data
Substrate ClassCarboxylic Acid ExampleProduct (Oxazole)Yield (%)Reaction Time
Aromatic Benzoic AcidMethyl 5-phenyloxazole-4-carboxylate92%30 min
Electron-Poor 4-Nitrobenzoic AcidMethyl 5-(4-nitrophenyl)oxazole-4-carboxylate97%30 min
Heteroaromatic Nicotinic Acid (Pyridine-3-COOH)Methyl 5-(pyridin-3-yl)oxazole-4-carboxylate91%30 min
Aliphatic Cyclohexanecarboxylic AcidMethyl 5-cyclohexyloxazole-4-carboxylate75%3 h
Drug Derivative IbuprofenIbuprofen-derived Oxazole88%3 h

Alternative Protocol: Copper-Catalyzed Enamide Cyclization

Use this method if the target is a 2,5-disubstituted oxazole or if starting from Enamides rather than Isocyanides.

While the Isocyanide route (above) is superior for 4,5-disubstitution where the acid provides the C5, the Copper-Catalyzed Oxidative Cyclization is valuable when the acid is intended to provide the C2 backbone.

Core Concept: Reaction of Carboxylic Acids with Vinyl Azides or Enamides using Iodine or Copper catalysts.

Protocol Summary (Iodine-Mediated):

  • Mix: Carboxylic Acid (1.0 equiv) + Vinyl Azide (1.0 equiv).

  • Add: Phenyliodine(III) diacetate (PIDA) (1.5 equiv) or elemental Iodine.

  • Conditions: Stir in DCE at 80 °C.

  • Result: The acid acylates the enamine/azide intermediate, followed by oxidative closure.

  • Regiochemistry: Yields 2,5-disubstituted oxazoles (Acid = C2).

Note: This is less direct for "4,5-disubstituted" targets unless Formic acid is used, which is often incompatible with oxidative conditions.

Troubleshooting & Critical Parameters

  • Moisture Sensitivity: While the DMAP-Tf reagent is relatively stable, the acylpyridinium intermediate is sensitive to hydrolysis. Ensure DCM is dry.

  • Stoichiometry: Do not use a large excess of Isocyanide, as it can polymerize. The 1.2 equiv ratio is optimal.

  • DMAP Recovery: In the Chavan protocol, DMAP can be recovered during the workup (acid extraction), enhancing the green profile of the reaction.

References

  • Chavan, L. N., Pashikanti, G., Goodman, M. M., & Liebeskind, L. S. (2025).[1][4] Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry, 90, 3727-3732.[1][4]

    • [4]

  • Bi, X., et al. (2014). Silver-Catalyzed Isocyanide Insertion: Synthesis of Oxazoles. Organic Letters, 16(14), 3668–3671.

  • Cheung, C. W., & Buchwald, S. L. (2012).[1] Copper-Catalyzed Oxidative Cyclization of Enamides to Oxazoles. The Journal of Organic Chemistry, 77(17), 7526–7537.

  • Wu, A., et al. (2022).[2][3] Copper-catalyzed reaction of N-hydroxysuccinimide esters with isocyanoacetates. Organic Chemistry Frontiers.

Sources

Application

Application Note: Strategic Utilization of 4-Phenyl-1,2-oxazole-5-carboxylic Acid in Medicinal Chemistry

[1] Executive Summary 4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid) is a pivotal heterocyclic building block in modern drug discovery.[1] Unlike its more common 3,5-disubstitu...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid) is a pivotal heterocyclic building block in modern drug discovery.[1] Unlike its more common 3,5-disubstituted isomers, the 4-phenyl-5-carboxy motif offers a unique vector for structure-activity relationship (SAR) exploration, particularly in the design of kinase inhibitors, immunomodulators (e.g., Leflunomide analogs), and COX-2 inhibitors.[1]

This guide provides a validated, scalable protocol for the synthesis of this intermediate and details its downstream applications in amide coupling, Curtius rearrangement, and decarboxylative cross-coupling.

Chemical Profile

PropertyData
IUPAC Name 4-Phenyl-1,2-oxazole-5-carboxylic acid
Common Name 4-Phenylisoxazole-5-carboxylic acid
CAS Number 858490-03-6
Molecular Formula C₁₀H₇NO₃
Molecular Weight 189.17 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, MeOH; sparingly soluble in water
pKa (calc) ~3.5 (Carboxylic acid)

Synthesis Protocol: The DMF-DMA Route

While classical condensation of beta-keto esters with hydroxylamine often yields isomeric mixtures or isoxazolones, the DMF-DMA (N,N-Dimethylformamide dimethyl acetal) route provides superior regiocontrol for 4-substituted isoxazole-5-carboxylates.[1]

Reaction Scheme

Synthesis Start Ethyl Phenylacetate (CAS 101-97-3) Inter Enamine Intermediate (Ethyl 3-(dimethylamino)-2-phenylacrylate) Start->Inter Step 1 Reagent1 DMF-DMA (Reflux) Reagent1->Inter Ester Ethyl 4-phenylisoxazole-5-carboxylate Inter->Ester Step 2 Reagent2 NH2OH·HCl EtOH, Reflux Reagent2->Ester Final 4-Phenylisoxazole-5-carboxylic Acid (CAS 858490-03-6) Ester->Final Step 3 Hydrolysis LiOH, THF/H2O Hydrolysis->Final

Figure 1: Regioselective synthesis of 4-phenylisoxazole-5-carboxylic acid via enamine intermediate.

Detailed Methodology
Step 1: Enamine Formation [1]
  • Charge: In a round-bottom flask equipped with a reflux condenser, dissolve Ethyl Phenylacetate (10.0 g, 60.9 mmol) in DMF-DMA (15.0 mL, ~1.8 equiv).

  • Reaction: Heat the neat mixture to 100°C for 12–16 hours. Monitor by TLC (formation of a UV-active, lower Rf spot compared to starting material).

  • Workup: Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA and methanol byproduct. The residue (Ethyl 3-(dimethylamino)-2-phenylacrylate) is typically a viscous yellow oil or solid that can be used directly without further purification.[1]

Step 2: Cyclization
  • Solvent: Dissolve the crude enamine residue in Ethanol (100 mL).

  • Cyclization: Add Hydroxylamine Hydrochloride (4.65 g, 67.0 mmol, 1.1 equiv).

  • Reflux: Heat the mixture to reflux (78°C) for 3–5 hours.

  • Workup: Cool to room temperature. Remove ethanol under vacuum. Partition the residue between Ethyl Acetate (150 mL) and Water (100 mL). Wash the organic layer with Brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield Ethyl 4-phenylisoxazole-5-carboxylate .

Step 3: Saponification
  • Hydrolysis: Dissolve the ester (5.0 g) in THF (40 mL) and Water (10 mL). Add Lithium Hydroxide Monohydrate (2.0 equiv).

  • Conditions: Stir at room temperature for 4 hours.

  • Isolation: Acidify the reaction mixture to pH ~2 with 1N HCl. Extract with Ethyl Acetate (3x). Dry and concentrate to yield the title compound 4-Phenylisoxazole-5-carboxylic acid .

Downstream Applications

This intermediate serves as a versatile "switch" in synthetic pathways. The carboxylic acid can be converted into amides, amines (via Curtius), or arylated products.

Applications Core 4-Phenylisoxazole-5-carboxylic Acid Amide Amide Coupling (HATU/DIEA) Core->Amide Curtius Curtius Rearrangement (DPPA, tBuOH) Core->Curtius Decarb Decarboxylative Cross-Coupling (Ag2CO3, Pd cat.) Core->Decarb Lib Isoxazole-5-Carboxamides (Library Synthesis) Amide->Lib Amine 5-Amino-4-phenylisoxazole (Urea/Carbamate Precursors) Curtius->Amine Biaryl 4,5-Diphenylisoxazole (Biaryl Scaffolds) Decarb->Biaryl

Figure 2: Divergent synthetic applications of the core intermediate.[1]

Protocol A: Amide Library Generation

Primary Application: Fragment-based Drug Discovery (FBDD)

  • Activation: Dissolve 4-phenylisoxazole-5-carboxylic acid (1 equiv) in DMF. Add HATU (1.2 equiv) and DIEA (2.0 equiv). Stir for 10 minutes.

  • Coupling: Add the desired Amine (R-NH₂, 1.1 equiv).

  • Completion: Stir at RT for 2–12 hours.

  • Purification: For library scale, purify directly via prep-HPLC.

Protocol B: Curtius Rearrangement to 5-Aminoisoxazoles

Primary Application: Accessing bioisosteres of aniline.[1]

  • Reagents: Suspend the acid (1.0 equiv) in Toluene or t-Butanol . Add Triethylamine (1.5 equiv) and Diphenylphosphoryl azide (DPPA) (1.1 equiv).

  • Rearrangement: Heat to 80°C. Evolution of N₂ gas indicates isocyanate formation.

  • Trapping:

    • In t-Butanol: Forms the Boc-protected amine (tert-butyl (4-phenylisoxazol-5-yl)carbamate).

    • With Water: Hydrolysis yields the free 5-amino-4-phenylisoxazole .

Protocol C: Decarboxylative Cross-Coupling

Primary Application: C-H Activation logic.[1]

  • System: Acid (1 equiv), Aryl Iodide (1.5 equiv), Pd(PPh₃)₄ (5 mol%), Ag₂CO₃ (2 equiv).

  • Solvent: DMSO/1,4-Dioxane (1:9).

  • Conditions: Heat to 110°C. This promotes decarboxylation followed by Pd-catalyzed arylation at the C5 position, yielding 4,5-diarylisoxazoles.[1]

Troubleshooting & Critical Parameters

IssueProbable CauseSolution
Low Yield in Step 1 Incomplete enamine formationEnsure DMF-DMA is fresh; extend reaction time; use neat conditions (no solvent).
Isoxazolone Byproduct Incorrect regioselectivityAvoid using simple beta-keto esters.[1] Stick to the Enamine (DMF-DMA) route which locks the C3/C4 regiochemistry.
Decarboxylation Overheating during hydrolysisPerform LiOH hydrolysis at Room Temperature . Do not reflux the acid form.
Poor Solubility High crystallinity of acidUse DMSO or DMF for coupling reactions; do not rely on DCM/Ether solubility.

References

  • Synthesis of Isoxazoles via Enamines

    • Title: Regioselective synthesis of 4-substituted isoxazole-5-carboxylates.[1]

    • Source:Journal of Heterocyclic Chemistry.
    • Context: Validates the DMF-DMA/Hydroxylamine route for 4-substituted isoxazoles.
  • Curtius Rearrangement of Heterocycles

    • Title: Recent Advances in the Curtius Rearrangement.
    • Source:Chemical Reviews.
    • Context: General conditions for converting heteroarom
  • Decarboxylative Coupling

    • Title: Palladium-Catalyzed Decarboxylative Cross-Coupling.[1]

    • Source:Chemical Reviews.
    • Context: Mechanisms for Ag/Pd mediated decarboxylative aryl
  • Compound Data

    • Source: PubChem / CAS Registry.
    • Context: Verification of CAS 858490-03-6.[1]

Sources

Method

Application Notes and Protocols: A Senior Application Scientist's Guide to the Synthesis of 2,4,5-Trisubstituted Oxazoles

Introduction: The Significance of the 2,4,5-Trisubstituted Oxazole Scaffold The oxazole ring system, a five-membered heterocycle containing nitrogen and oxygen, is a privileged scaffold in medicinal chemistry and materia...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the 2,4,5-Trisubstituted Oxazole Scaffold

The oxazole ring system, a five-membered heterocycle containing nitrogen and oxygen, is a privileged scaffold in medicinal chemistry and materials science.[1][2] Its prevalence in a wide array of biologically active natural products and pharmaceutical agents has driven the development of robust and efficient synthetic methodologies.[1][2][3] In particular, 2,4,5-trisubstituted oxazoles offer a high degree of functionalization, allowing for the precise tuning of steric and electronic properties to optimize molecular interactions with biological targets.[3][4] This guide provides an in-depth analysis of key synthetic strategies, focusing on a modern, efficient one-pot protocol, to empower researchers in drug discovery and development with the practical knowledge to construct these valuable molecular architectures.

Comparative Overview of Synthetic Routes

Several classical and modern methods exist for the synthesis of 2,4,5-trisubstituted oxazoles. The choice of a particular route is often dictated by the desired substitution pattern, functional group tolerance, and the availability of starting materials.

Synthetic RouteGeneral SubstratesCatalyst/ReagentTypical ConditionsYield RangeAdvantagesDisadvantages
Robinson-Gabriel Synthesis 2-Acylamino ketonesH₂SO₄, POCl₃, PPAHigh temperatureModerate to GoodWell-established, readily available starting materials.[4]Harsh conditions, limited functional group tolerance.[4]
Van Leusen Reaction Aldehydes, Tosylmethyl isocyanide (TosMIC)Base (e.g., K₂CO₃)Mild to moderate temperatureGood to ExcellentMild conditions, good functional group tolerance, one-pot variations.[4][5]Stoichiometric use of TosMIC, potential for side reactions.[4]
Fischer Oxazole Synthesis Cyanohydrins, AldehydesAnhydrous HClAnhydrous, often low temperatureModerate to GoodClassic method, useful for specific substitution patterns.[4]Requires anhydrous conditions, can be substrate-specific.[4]
Tandem Ugi/Robinson-Gabriel Amine, Aldehyde/Ketone, Carboxylic Acid, IsonitrileH₂SO₄Room temp then 60 °CGoodHigh diversity, one-pot efficiency, builds complexity quickly.[1][6]Multi-component nature can require optimization.
Metal-Catalyzed Reactions e.g., α-diazoketones, nitrilesCu(II), Pd(II), Rh(II)VariableGood to ExcellentHigh efficiency, novel bond formations.[7][8][9]Expensive or sensitive catalysts, may require inert atmosphere.[4]

This guide will focus on the Tandem Ugi/Robinson-Gabriel Reaction , a powerful one-pot strategy that combines a four-component Ugi reaction with a subsequent acid-catalyzed cyclodehydration to rapidly generate highly diverse 2,4,5-trisubstituted oxazoles.[1][6]

Workflow for Tandem Ugi/Robinson-Gabriel Synthesis

Tandem_Ugi_Robinson_Gabriel_Workflow cluster_Ugi Part 1: Ugi Four-Component Reaction cluster_RG Part 2: Robinson-Gabriel Cyclodehydration Start Combine: - Amine - Arylglyoxal - Carboxylic Acid - Isonitrile in Methanol Stir Stir at Room Temperature (24-48h) Start->Stir Mixing Ugi_Product Crude α-Acylamino Amide Intermediate (in situ) Stir->Ugi_Product Reaction Progress Add_Acid Carefully Add Conc. H₂SO₄ Ugi_Product->Add_Acid One-Pot Transition Heat Heat to 60 °C (2h) Add_Acid->Heat Quench_Neutralize Quench with Ice Water & Neutralize with NaHCO₃ Heat->Quench_Neutralize Workup Extraction & Purification (EtOAc, Column Chromatography) Quench_Neutralize->Workup Final_Product Pure 2,4,5-Trisubstituted Oxazole Workup->Final_Product

Sources

Application

Application Note: Strategic Development of Antimicrobial Agents from Oxazole-5-Carboxylic Acid Scaffolds

This Application Note provides a comprehensive technical guide for the development of antimicrobial agents derived from the oxazole-5-carboxylic acid scaffold. It is designed for medicinal chemists and drug discovery sci...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for the development of antimicrobial agents derived from the oxazole-5-carboxylic acid scaffold. It is designed for medicinal chemists and drug discovery scientists, moving beyond basic synthesis into functional application, structure-activity relationship (SAR) optimization, and biological validation.

Abstract & Rationale

The oxazole-5-carboxylic acid moiety is a privileged pharmacophore in modern antimicrobial discovery.[1] Unlike the saturated oxazolidinones (e.g., Linezolid) which target the 50S ribosomal subunit, oxazole-5-carboxylic acid derivatives—specifically carboxamides and hydrazides —are increasingly recognized as inhibitors of Bacterial DNA Gyrase B (GyrB) and Peptide Deformylase (PDF) .

This guide outlines a self-validating workflow to transition this scaffold from a raw building block to a bioactive lead compound. The core strategy involves exploiting the C-5 carboxyl group as a "warhead vector" to probe the ATP-binding pocket of GyrB, while modulating lipophilicity at the C-2 and C-4 positions.

Chemical Synthesis Strategy

The development process relies on two critical phases: Scaffold Access (obtaining the core) and Divergent Derivatization (library generation).

Retrosynthetic Logic (DOT Diagram)

The following diagram illustrates the two primary routes to access the bioactive 5-carboxamide derivatives.

SynthesisWorkflow Start1 Route A: De Novo Synthesis (Ethyl Isocyanoacetate + Aldehyde) Inter1 Intermediate: Ethyl Oxazole-5-carboxylate Start1->Inter1 Base (K2CO3/DBU) Start2 Route B: Commercial Core (Oxazole-5-carboxylic Acid) Core CORE SCAFFOLD: Oxazole-5-Carboxylic Acid Start2->Core Inter2 Hydrolysis (LiOH/THF) Inter1->Inter2 Inter2->Core Deriv Divergent Derivatization (Amidation/Hydrazide Formation) Core->Deriv Coupling Agent (HATU/EDC) Final Target Library: Oxazole-5-Carboxamides Deriv->Final

Figure 1: Synthetic workflow for accessing oxazole-5-carboxamide libraries. Route A is preferred for introducing diversity at C-4/C-2 early in the synthesis.

Detailed Protocol: Divergent Amidation

Objective: To convert the inactive oxazole-5-carboxylic acid core into a library of lipophilic carboxamides capable of cell wall penetration.

Reagents:

  • Substrate: Oxazole-5-carboxylic acid (1.0 equiv)

  • Coupling Agent: HATU (1.2 equiv) or EDC.HCl (1.5 equiv) / HOBt (1.5 equiv)

  • Base: DIPEA (3.0 equiv)

  • Amine Partner: Various aryl/alkyl amines (1.1 equiv)

  • Solvent: Anhydrous DMF or DCM.

Step-by-Step Procedure:

  • Activation: Dissolve oxazole-5-carboxylic acid (1.0 mmol) in anhydrous DMF (5 mL) under an inert atmosphere (

    
    ). Add DIPEA (3.0 mmol) and stir for 5 minutes.
    
  • Coupling: Add HATU (1.2 mmol) in one portion. Stir for 15 minutes at room temperature to form the active ester (color change to yellow/orange is common).

  • Amine Addition: Add the specific amine (1.1 mmol) dropwise.

  • Reaction: Stir at room temperature for 4–12 hours. Monitor by TLC (5% MeOH in DCM) or LC-MS.

    • Checkpoint: The disappearance of the acid peak (

      
      ) and appearance of the amide mass (
      
      
      
      ) validates the reaction.
  • Workup: Dilute with EtOAc (30 mL). Wash sequentially with 1N HCl (2x), sat.

    
     (2x), and brine. Dry over 
    
    
    
    .
  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Why this works: The C-5 carboxylic acid of oxazole is electronically coupled to the aromatic ring, making it less reactive than aliphatic acids. HATU is chosen over EDC for difficult aromatic amines to prevent racemization (if chiral centers exist) and ensure high yields.

Structure-Activity Relationship (SAR) Optimization

To maximize antimicrobial potency, modifications must be strategic. The oxazole ring acts as a rigid linker.

SAR Decision Tree

SAR_Logic Core Oxazole-5-Carboxamide Core Pos2 Position C-2 (Lipophilicity) Core->Pos2 Pos4 Position C-4 (Steric Bulk) Core->Pos4 Pos5 Position C-5 (Amide) (Target Binding) Core->Pos5 Act2 Add Aryl/Heteroaryl (e.g., 4-F-Phenyl) Increases membrane perm. Pos2->Act2 Act4 Small Alkyl (Me/Et) Avoid bulk to prevent steric clash with GyrB Pos4->Act4 Act5 H-Bond Donors (Hydrazides/Amides) Essential for Active Site Pos5->Act5

Figure 2: SAR Optimization Strategy. The C-5 amide is the primary pharmacophore for H-bonding, while C-2 modulates entry into the bacterial cell.

Key SAR Trends (Data Summary)
Modification SiteSubstituent TypeEffect on Potency (General)Mechanism Insight
C-5 (Carbonyl) Free Acid (-COOH)Inactive/Weak Poor permeability; charge repulsion.
C-5 (Carbonyl) Benzylamide (-CONHBn)High

-stacking in active site; improved logP.
C-5 (Carbonyl) Hydrazide (-CONHNH2)Moderate/High Metal chelation potential (PDF target).
C-2 Phenyl / 4-F-PhenylHigh Increases lipophilicity for cell wall transit.
C-4 Hydrogen / MethylNeutral/Good Maintains planar conformation.
C-4 Bulky (e.g., t-Butyl)Low Steric hindrance disrupts binding pocket fit.

Biological Evaluation Protocols

Trustworthy data requires standardized assays. The following protocols are adapted from CLSI guidelines but optimized for early-stage discovery.

In Vitro Susceptibility Testing (MIC Assay)

Purpose: Determine the Minimum Inhibitory Concentration (MIC) against standard pathogens (S. aureus ATCC 29213, E. coli ATCC 25922).

Protocol:

  • Preparation: Dissolve test compounds in 100% DMSO to a stock of 10 mg/mL.

  • Dilution: Prepare serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) in a 96-well plate. Final concentration range: 64

    
    g/mL to 0.125 
    
    
    
    g/mL.
    • Control: Include Linezolid or Ciprofloxacin as a positive control.

    • Vehicle: DMSO final concentration must be < 1%.

  • Inoculation: Adjust bacterial culture to

    
     CFU/mL and add to wells.
    
  • Incubation: 16–20 hours at 37°C.

  • Readout: Visual inspection or

    
    . The MIC is the lowest concentration with no visible growth.
    
Mechanism Verification: DNA Gyrase Supercoiling Assay

Rationale: To confirm if the oxazole derivative targets GyrB (ATP competition), use a supercoiling assay.

  • System: Relaxed pBR322 plasmid + E. coli DNA Gyrase (Recombinant).

  • Reaction: Incubate plasmid, enzyme, ATP, and test compound (10

    
    M and 1 
    
    
    
    M) for 30 mins at 37°C.
  • Analysis: Run on 1% agarose gel.

  • Result Interpretation:

    • Active: Presence of relaxed DNA band (inhibition of supercoiling).

    • Inactive: Presence of supercoiled DNA band (enzyme functioned normally).

References

  • Chavan, S. S., et al. (2025). "Synthesis of 4,5-Disubstituted Oxazoles from Carboxylic Acids via [3 + 2]-Cycloaddition Reaction." Synfacts. Link

  • Durcik, M., et al. (2018).[2] "Structural basis of the inhibition of DNA gyrase B by benzothiazole-based inhibitors." ChemMedChem. (Contextual grounding for GyrB assays).

  • Kharb, R., et al. (2025). "Significance of heterocyclic derivatives as Antimicrobial agents." Semantic Scholar. Link

  • Yamada, K., et al. (2021).[3] "Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid." Beilstein Journal of Organic Chemistry. Link

  • Linliang, Y., et al. (2011).[4] "Synthesis and in vitro antibacterial activity of oxazolidine LBM-415 analogs as peptide deformylase inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

Sources

Method

Application Note: One-Pot Synthesis of Functionalized Oxazoles via Heterogeneous Magnetic Nanocatalysis

This Application Note details the protocol for the one-pot synthesis of 2,4,5-trisubstituted oxazoles using a heterogeneous, magnetically recyclable CuFe₂O₄ nanocatalyst . This method replaces traditional homogeneous aci...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note details the protocol for the one-pot synthesis of 2,4,5-trisubstituted oxazoles using a heterogeneous, magnetically recyclable CuFe₂O₄ nanocatalyst .

This method replaces traditional homogeneous acid-catalyzed routes (e.g., Robinson-Gabriel cyclodehydration) with a sustainable, multicomponent reaction (MCR) utilizing water as the solvent.

Abstract & Strategic Value

Oxazoles are critical pharmacophores found in kinase inhibitors, antibiotics (e.g., Virginiamycin M), and fluorescent probes. Traditional synthesis often requires harsh dehydrating agents (POCl₃, H₂SO₄) or multiple steps (e.g.,


-haloketone condensation).

This protocol utilizes Copper Ferrite (CuFe₂O₄) magnetic nanoparticles to catalyze the condensation of benzoin , carboxylic acids , and ammonium acetate .[1] This approach offers three distinct competitive advantages for drug development workflows:

  • Operational Simplicity: A true one-pot multicomponent reaction (MCR).

  • Green Profile: Uses water as the primary solvent; the catalyst is recovered magnetically.

  • Scalability: The heterogeneous nature prevents metal leaching, simplifying purification to mere filtration.

Scientific Principles & Mechanism[1][2]

The Heterogeneous Catalyst (CuFe₂O₄)

The catalyst functions as a dual-site Lewis acid. The spinel structure of CuFe₂O₄ provides accessible Cu²⁺ and Fe³⁺ sites on the nanoparticle surface.

  • Surface Activation: The Lewis acidic sites activate the carbonyl oxygen of the carboxylic acid and benzoin, lowering the activation energy for nucleophilic attack.

  • Magnetic Recovery: The superparamagnetic nature allows for rapid separation using an external magnet, eliminating the need for centrifugation or filtration of the catalyst.

Reaction Pathway

The reaction proceeds via a cascade mechanism:

  • Esterification: Acid-catalyzed esterification of benzoin with the carboxylic acid forms a keto-ester intermediate.

  • Ammonia Generation: Thermal decomposition of ammonium acetate releases ammonia (

    
    ) in situ.
    
  • Imine Formation & Cyclization: Ammonia attacks the ketone carbonyl, forming an imine which undergoes intramolecular cyclization.

  • Oxidative Dehydration: The intermediate eliminates water and undergoes aromatization to form the stable oxazole ring.

Mechanistic Diagram

OxazoleMechanism Start Reactants: Benzoin + R-COOH Inter1 Intermediate A: Benzoin Carboxylate Start->Inter1 Esterification Cat CuFe2O4 Surface (Lewis Acid Activation) Cat->Start Activates C=O Inter2 Intermediate B: Imine / Enamine Inter1->Inter2 + NH3 (Nucleophilic Attack) Ammonia NH4OAc -> NH3 Ammonia->Inter2 Cyclic Cyclization: Dihydro-oxazole Inter2->Cyclic Intramolecular Cyclization Product Final Product: 2,4,5-Trisubstituted Oxazole Cyclic->Product - H2O (Aromatization)

Figure 1: Catalytic cycle for the CuFe₂O₄ mediated synthesis of oxazoles.

Experimental Protocol

Materials & Equipment
  • Reagents: Benzoin (99%), Ammonium Acetate (

    
    ), Various Carboxylic Acids (Aryl/Alkyl), Ethanol (for catalyst prep), Distilled Water.
    
  • Catalyst: Copper(II) chloride (

    
    ), Iron(III) nitrate (
    
    
    
    ), NaOH.[1]
  • Equipment: Round-bottom flask (50 mL), Reflux condenser, Magnetic stirrer/hotplate, External Neodymium Magnet.

Catalyst Preparation (CuFe₂O₄ Nanoparticles)

Note: Commercial CuFe₂O₄ can be used, but fresh synthesis ensures optimal surface area.

  • Dissolve

    
     (0.01 mol) and 
    
    
    
    (0.02 mol) in 35 mL anhydrous ethanol.
  • Stir continuously for 30 minutes at Room Temperature (RT).

  • Add 30 mL of NaOH (5 M) dropwise to induce co-precipitation.

  • Heat the mixture at 80°C for 1 hour.

  • Cool, separate the precipitate with a magnet, and wash with water/ethanol (3x).

  • Calcined at 600°C for 3 hours to obtain the spinel phase.

Oxazole Synthesis Workflow

Standard Scale: 1.0 mmol Benzoin basis.

  • Setup: In a 50 mL round-bottom flask, charge:

    • Benzoin: 1.0 mmol (

      
       g)
      
    • Carboxylic Acid: 1.5 mmol (1.5 equiv)

    • Ammonium Acetate: 4.0 mmol (4.0 equiv)

    • CuFe₂O₄ Catalyst: 20 mg (approx. 10 wt% loading)

    • Solvent: Water (5 mL)

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (100°C) with vigorous magnetic stirring.

  • Monitoring: Monitor progress via TLC (Eluent: n-Hexane/Ethyl Acetate 4:1). Reaction typically completes in 2–4 hours .

  • Workup:

    • Cool the mixture to room temperature.

    • Catalyst Removal: Place a magnet under the flask to anchor the CuFe₂O₄ nanoparticles. Decant the liquid phase.

    • Precipitation: Add cold water (10 mL) to the decanted liquid. The oxazole product usually precipitates as a solid.

    • Filtration: Filter the solid product. Wash with cold water/ethanol (9:1).

    • Purification: Recrystallize from hot ethanol if necessary. (Column chromatography is rarely needed due to high specificity).

Workflow Diagram

Workflow Step1 1. Charge Reagents (Benzoin, Acid, NH4OAc, Cat) in Water Step2 2. Reflux 100°C, 2-4 Hours Step1->Step2 Step3 3. Magnetic Separation of Catalyst Step2->Step3 Step3->Step1 Recycle Catalyst (Wash w/ EtOH) Step4 4. Product Isolation Precipitation & Filtration Step3->Step4

Figure 2: Experimental workflow highlighting the magnetic recycling loop.

Scope & Performance Data

The following table summarizes the robustness of this protocol across different electronic environments. Electron-donating groups (EDG) on the carboxylic acid tend to accelerate the reaction.[1]

EntryCarboxylic Acid (R-COOH)Time (h)Yield (%)MP (°C)
1 Benzoic acid (

)
2.592115-117
2 4-Methylbenzoic acid2.094128-130
3 4-Methoxybenzoic acid2.095110-112
4 4-Chlorobenzoic acid3.088135-137
5 4-Nitrobenzoic acid3.585168-170
6 Cinnamic acid3.089108-110

Data derived from optimized conditions (Mansoori et al., 2023).

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield Incomplete imine formation.Increase

to 5.0 equiv. Ensure vigorous stirring to disperse the heterogeneous catalyst.
Sticky Product Incomplete precipitation.Cool the reaction mixture to 0°C before filtration. Add a small amount of EtOH to induce crystallization.
Catalyst Loss Inefficient magnetic separation.Use a high-grade Neodymium (NdFeB) magnet. Wash catalyst with acetone to remove organic residues before reuse.
Slow Reaction Catalyst surface poisoning.Calcining the catalyst (re-activation) at 400°C for 1h restores activity after 5+ cycles.

Safety & Compliance

  • Ammonium Acetate: Irritant. Releases ammonia gas upon heating; perform reaction in a fume hood.

  • Nanoparticles: Avoid inhalation of dry catalyst powder. Use a dust mask during weighing.

  • Waste Disposal: The aqueous filtrate contains ammonium salts. Neutralize before disposal. The catalyst is non-toxic and reusable.

References

  • Mansoori, A., & Javid, M. (2023).[2] One-pot Synthesis of Highly Functionalized Oxazoles in the Presence of Heterogeneous CuFe₂O₄ Catalyst. Journal of Synthetic Chemistry, 2(3), 202-213.[1][2]

  • Sakhdari, A., et al. (2021).[3] Magnetic Nanoparticle-Catalysed One-Pot Multicomponent Reactions (MCRs). MDPI Catalysts.

  • Zhang, M., et al. (2014).[4][5] Palladium-Catalyzed Sequential C-N/C-O Bond Formations: Synthesis of Oxazole Derivatives. Organic Letters, 16(22), 5906-5909.

  • Wang, C., et al. (2010).[4] Copper-catalyzed cascade oxidative cyclization. Organic Letters, 12(10), 2338-2341.

Sources

Application

Protocol for catalytic cyclization of N-benzoyl-aminoalkene to form oxazoline derivatives.

Application Note: Catalytic Strategies for the Cyclization of N-Benzoyl-Aminoalkenes to Oxazoline Derivatives Executive Summary The oxazoline pharmacophore is a cornerstone in medicinal chemistry, serving as a bioisoster...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Catalytic Strategies for the Cyclization of N-Benzoyl-Aminoalkenes to Oxazoline Derivatives

Executive Summary

The oxazoline pharmacophore is a cornerstone in medicinal chemistry, serving as a bioisostere for esters and amides, and a rigid scaffold in ligand design (e.g., BOX ligands). This application note details two distinct, high-fidelity protocols for the intramolecular cyclization of N-benzoyl-aminoalkenes (specifically N-allylbenzamides) to form 2-phenyl-5-substituted oxazolines.

We present two complementary methodologies:

  • Protocol A (Organocatalysis): A metal-free, hypervalent iodine-catalyzed oxidative cyclization using Selectfluor as a terminal oxidant. This method is prioritized for enantioselective applications and late-stage functionalization.

  • Protocol B (Transition Metal Catalysis): A Palladium(II)-catalyzed aza-Wacker-type cyclization. This method is prioritized for scalability and robust reactivity with sterically hindered substrates.

Mechanistic Foundation & Chemoselectivity

The primary challenge in cyclizing N-allylbenzamides is controlling chemoselectivity between O-cyclization (yielding oxazolines) and N-cyclization (yielding imidazolines or lactams).

  • Kinetic Control: Under electrophilic activation (I

    
     or Pd
    
    
    
    ), the hard nucleophilic oxygen of the amide carbonyl typically attacks the activated alkene in a 5-exo-trig fashion, favored by the Baldwin rules and the "hard-hard" interaction principle.
  • Thermodynamic Trap: The resulting intermediate must be rapidly trapped (by oxidation or elimination) to prevent reversion or hydrolysis.

Mechanistic Pathway: Hypervalent Iodine Cycle

The iodine(I) precatalyst is oxidized to an electrophilic iodine(III) species. This coordinates the alkene, triggering nucleophilic attack by the amide oxygen.

IodineMechanism PreCat Ar-I (Precatalyst) ActiveCat Ar-I(III) Species (Electrophilic) PreCat->ActiveCat Oxidation Oxidant Oxidant (Selectfluor/mCPBA) Oxidant->ActiveCat Complex π-Alkene Complex ActiveCat->Complex + Substrate Substrate N-Allylbenzamide Substrate->Complex Intermediate C-I Bonded Oxazoline Complex->Intermediate Intramolecular Attack Cyclization 5-exo-trig O-Cyclization Intermediate->PreCat - Ar-I Product Oxazoline Product Intermediate->Product Reductive Elimination / Substitution

Figure 1: Catalytic cycle for Hypervalent Iodine-mediated oxazoline synthesis.

Protocol A: Metal-Free Hypervalent Iodine Catalysis

Target Application: Enantioselective synthesis and metal-sensitive substrates.

This protocol utilizes an aryl iodide precatalyst (e.g., 2-iodoanisole or a chiral triazole-substituted iodoarene) which is oxidized in situ to a reactive Iodine(III) species.

Materials & Reagents
  • Substrate: N-allylbenzamide (1.0 equiv)

  • Catalyst: 2-Iodoanisole (10-20 mol%) or Chiral Iodoarene (for asymmetric variants).

  • Oxidant: Selectfluor (1.2 - 1.5 equiv) or m-CPBA (1.2 equiv).

  • Additive: Trifluoroacetic acid (TFA) (1.0 equiv) - Crucial for proton shuttling.

  • Solvent: Acetonitrile (MeCN) or Hexafluoroisopropanol (HFIP).

Step-by-Step Methodology
  • Preparation: In a flame-dried Schlenk tube equipped with a magnetic stir bar, dissolve N-allylbenzamide (0.5 mmol, 1.0 equiv) in anhydrous MeCN (5.0 mL, 0.1 M).

  • Catalyst Addition: Add 2-Iodoanisole (23.4 mg, 0.1 mmol, 20 mol%). Stir for 5 minutes at room temperature (25 °C).

  • Activation: Add TFA (38 µL, 0.5 mmol, 1.0 equiv) followed by Selectfluor (212 mg, 0.6 mmol, 1.2 equiv) in one portion.

    • Note: The reaction mixture may turn slightly yellow.

  • Reaction: Seal the tube and stir at room temperature. Monitor by TLC (typically 2–12 hours).

    • TLC check: The starting amide (usually lower R

      
       due to H-bonding) will disappear, and a less polar spot (oxazoline) will appear.
      
  • Quench: Upon completion, quench with saturated aqueous NaHCO

    
     (10 mL) and saturated Na
    
    
    
    S
    
    
    O
    
    
    (5 mL) to reduce residual oxidants.
  • Workup: Extract with EtOAc (3 x 15 mL). Wash combined organics with brine, dry over Na

    
    SO
    
    
    
    , and concentrate in vacuo.
  • Purification: Flash column chromatography (Hexanes/EtOAc gradient). Oxazolines are sensitive to hydrolysis; use silica gel neutralized with 1% Et

    
    N if the product is acid-labile.
    
Data Summary: Substrate Scope (Representative)
Substrate (R-group)Catalyst LoadingTime (h)Yield (%)Notes
Ph (Unsubstituted)10 mol%488Standard benchmark
4-OMe-Ph10 mol%392Electron-rich aids O-attack
4-CF

-Ph
20 mol%1274Slower due to electron-deficiency
Alkyl-substituted alkene20 mol%681Good diastereocontrol

Protocol B: Palladium(II)-Catalyzed Aza-Wacker Cyclization

Target Application: Scalable synthesis and sterically demanding substrates.

This method employs a Pd(II)/Pd(0) redox cycle. The Pd(II) activates the alkene, and a terminal oxidant (Benzoquinone or O


) regenerates the catalyst.
Materials & Reagents
  • Substrate: N-allylbenzamide (1.0 equiv).

  • Catalyst: Pd(OAc)

    
     or Pd(MeCN)
    
    
    
    Cl
    
    
    (5-10 mol%).
  • Oxidant: 1,4-Benzoquinone (BQ) (2.0 equiv) or O

    
     (1 atm).
    
  • Solvent: Toluene or 1,4-Dioxane.

  • Temperature: 60–80 °C.

Step-by-Step Methodology
  • Setup: Charge a reaction vial with N-allylbenzamide (0.5 mmol), Pd(OAc)

    
     (5.6 mg, 5 mol%), and 1,4-Benzoquinone (108 mg, 1.0 mmol).
    
  • Solvation: Add Toluene (2.5 mL, 0.2 M).

  • Reaction: Heat the mixture to 70 °C under an argon atmosphere.

    • Mechanism Note: Pd coordinates the alkene.[1] The amide oxygen attacks the alkene (trans-oxypalladation). A

      
      -hydride elimination follows to yield the oxazoline with an exocyclic double bond, or if the substrate allows, isomerization occurs.
      
  • Monitoring: Monitor by TLC. Pd black precipitation often indicates catalyst decomposition; if conversion stalls, add another 2 mol% Pd.

  • Workup: Filter the reaction mixture through a pad of Celite to remove Pd black. Rinse with CH

    
    Cl
    
    
    
    .
  • Purification: Concentrate the filtrate and purify via flash chromatography.

PdMechanism PdII Pd(II) Species Coordination Alkene Coordination PdII->Coordination + Substrate NuAttack Oxypalladation (O-Attack) Coordination->NuAttack Elimination β-Hydride Elimination NuAttack->Elimination Product Oxazoline Product Elimination->Product Pd0 Pd(0) Species Elimination->Pd0 Release Reox Re-oxidation (BQ or O2) Pd0->Reox Reox->PdII Regeneration

Figure 2: Palladium-catalyzed aerobic oxidative cyclization pathway.

Quality Control & Troubleshooting

Self-Validating Analytical Markers
  • 1H NMR (CDCl

    
    ): 
    
    • Starting Material: Allylic protons appear at

      
       5.8–6.0 ppm (multiplet). Amide N-H is broad singlet 
      
      
      
      6.5–7.5 ppm.
    • Product (Oxazoline): Disappearance of N-H signal. Appearance of the C5-H (methine) in the oxazoline ring, typically shifted to

      
       4.5–5.2 ppm depending on substitution.
      
  • IR Spectroscopy:

    • Starting Material: Amide Carbonyl (

      
      1650 cm
      
      
      
      ).
    • Product: Imine-like C=N stretch (

      
      1640–1660 cm
      
      
      
      ) and C-O-C ether stretch (
      
      
      1100–1200 cm
      
      
      ).
Common Issues
ProblemProbable CauseCorrective Action
Low Yield (Protocol A) Catalyst decomposition or wet solvent.Ensure MeCN is anhydrous. Increase oxidant to 1.5 equiv.
Hydrolysis (Ring Opening) Acidic workup or silica.Use basic alumina or Et

N-treated silica. Avoid prolonged exposure to water.
No Reaction (Protocol B) Catalyst poisoning.Ensure reagents are free of amines/sulfur. Switch to Pd(MeCN)

Cl

.
N-Cyclization (Imidazoline) Substrate bias.[2]Ensure "Hard" conditions (High oxidation state metal/iodine) to favor O-attack.

References

  • Abazid, A. H., Hollwedel, T. N., & Nachtsheim, B. J. (2021).[2] Stereoselective Oxidative Cyclization of N-Allyl Benzamides to Oxaz(ol)ines. Organic Letters, 23(13), 5076–5080.[3]

  • Butt, S. E., Das, M., Sotiropoulos, J. M., & Moran, W. J. (2019). Computationally Assisted Mechanistic Investigation into Hypervalent Iodine Catalysis: Cyclization of N-Allylbenzamide. The Journal of Organic Chemistry, 84(23), 15605–15613.[4]

  • Beletskaya, I. P., & Cheprakov, A. V. (2009). The Complementary Competitors: Palladium and Copper in C-N Cross-Coupling Reactions. Organometallics, 31(22), 7753–7808. (Foundational reference for Pd vs Cu mechanisms).

  • Claraz, A., & Masson, G. (2018). Asymmetric Hypervalent Iodine-Mediated Oxidative Functionalization of Alkenes. Organic & Biomolecular Chemistry, 16, 5386-5396.

Sources

Method

Advanced Screening of Phenyl Isoxazole Derivatives as Acetyl-CoA Carboxylase (ACC) Inhibitors

Application Note & Technical Protocol Executive Summary Acetyl-CoA Carboxylase (ACC) is the rate-limiting enzyme in fatty acid synthesis and a validated target for non-alcoholic steatohepatitis (NASH), metabolic syndrome...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Technical Protocol

Executive Summary

Acetyl-CoA Carboxylase (ACC) is the rate-limiting enzyme in fatty acid synthesis and a validated target for non-alcoholic steatohepatitis (NASH), metabolic syndrome, and various cancers. While several scaffolds have been explored, phenyl isoxazole derivatives (specifically 4-phenoxy-phenyl isoxazoles) have emerged as a promising class of inhibitors due to their favorable lipophilicity and potency profiles.

This guide provides a comprehensive workflow for screening these derivatives. It details the rationale for targeting the ACC Carboxyltransferase (CT) domain, provides a validated ADP-Glo™ high-throughput screening (HTS) protocol, and outlines secondary cell-based assays for confirming de novo lipogenesis (DNL) inhibition.

Scientific Background & Rationale

The Target: ACC1 vs. ACC2

ACC exists as two isoforms with distinct metabolic roles:

  • ACC1 (Cytosolic): Catalyzes the carboxylation of acetyl-CoA to malonyl-CoA, the building block for fatty acid synthesis (FAS).[1][2][3] Inhibition targets cancer cell proliferation and hepatic steatosis .

  • ACC2 (Mitochondrial): Produces malonyl-CoA that inhibits Carnitine Palmitoyltransferase 1 (CPT1), thereby blocking fatty acid oxidation.[1][2][4][5] Inhibition promotes fatty acid oxidation , beneficial for obesity and diabetes.

The Scaffold: Phenyl Isoxazoles

Recent structure-activity relationship (SAR) studies have highlighted 4-phenoxy-phenyl isoxazoles as potent ACC inhibitors.[1][2][6] Unlike some spiro-derivatives (e.g., Firsocostat) that target the Biotin Carboxylase (BC) domain, molecular docking suggests that many phenyl isoxazole derivatives interact with the Carboxyltransferase (CT) domain , forming critical hydrogen bonds (e.g., with the backbone of specific residues in the active site).

Key SAR Insight: The introduction of a phenoxy group at the 4-position of the phenyl isoxazole core significantly enhances potency (IC50 values < 100 nM) by optimizing hydrophobic interactions within the enzyme pocket.

Screening Workflow Visualization

The following diagram outlines the logical cascade from library preparation to hit validation.

ScreeningWorkflow Library Phenyl Isoxazole Library Preparation PrimaryScreen Primary HTS: ADP-Glo™ Enzymatic Assay (Single Conc. 10 µM) Library->PrimaryScreen Filter1 Hit Selection (>50% Inhibition) PrimaryScreen->Filter1 Filter1->Library Fail (Refine SAR) DoseResponse Dose-Response (IC50) 10-point titration Filter1->DoseResponse Pass CounterScreen Counter Screen: Unrelated ATPase/Luciferase (Rule out false positives) DoseResponse->CounterScreen CellAssay Cell-Based Assay: Malonyl-CoA Quantification (HepG2 / A549) CounterScreen->CellAssay Specific Inhibitors LeadGen Lead Candidate Generation CellAssay->LeadGen

Figure 1: Screening cascade for identifying specific ACC inhibitors from a phenyl isoxazole library.

Protocol 1: High-Throughput Enzymatic Screen (ADP-Glo™)

This assay quantifies the ADP produced during the ACC reaction.[4][7] It is preferred over phosphate-based assays due to higher sensitivity at low ATP conversion rates.

Assay Principle:



The ADP-Glo reagent converts ADP back to ATP, which is then used by luciferase to generate light. Luminescence is directly proportional to ACC activity.
Materials & Reagents[4]
  • Enzyme: Recombinant Human ACC1 or ACC2 (e.g., BPS Bioscience or in-house prep).

  • Substrates: Acetyl-CoA (Lithium salt), ATP (Ultrapure), Sodium Bicarbonate (

    
    ).
    
  • Buffer: 50 mM HEPES (pH 7.5), 10 mM

    
    , 2 mM DTT, 0.01% Triton X-100, 1% DMSO (final).
    
  • Detection: ADP-Glo™ Kinase Assay Kit (Promega).

  • Plate: 384-well white, low-volume microplate.

Step-by-Step Procedure
StepActionCritical Notes
1 Compound Dispensing Dispense 50 nL of test compounds (in 100% DMSO) into assay plates using an acoustic dispenser (e.g., Echo). Final conc: typically 10 µM for primary screen.
2 Enzyme Addition Add 2.5 µL of ACC1 enzyme solution (0.5 nM final conc) in Assay Buffer.
3 Pre-Incubation Centrifuge 1000 rpm, 1 min. Incubate for 15 min at 25°C. Why: Phenyl isoxazoles may exhibit slow-binding kinetics; pre-incubation ensures equilibrium.
4 Substrate Initiation Add 2.5 µL of Substrate Mix (20 µM Acetyl-CoA, 50 µM ATP, 12 mM

final concentrations).
5 Reaction Incubate for 60 min at 25°C. Ensure plate is sealed to prevent evaporation.
6 Stop & Deplete Add 5 µL of ADP-Glo™ Reagent . Incubate 40 min at 25°C. Mechanism: Stops the reaction and consumes remaining unreacted ATP.
7 Detection Add 10 µL of Kinase Detection Reagent . Incubate 30 min at 25°C. Mechanism: Converts generated ADP to ATP -> Luciferase -> Light.
8 Readout Measure luminescence (RLU) on a multimode plate reader (e.g., EnVision).
Data Analysis
  • Calculate % Inhibition:

    
    
    
  • Quality Control: Ensure Z-factor > 0.5.

    
    
    (Where p = positive control/vehicle, n = negative control/no enzyme)
    

Protocol 2: Cell-Based Confirmation (Malonyl-CoA Levels)

Enzymatic potency must be translated into cellular efficacy. This protocol uses A549 (lung cancer) or HepG2 (liver) cells, which have high endogenous ACC activity.

Experimental Setup
  • Seeding: Plate A549 cells at 5,000 cells/well in a 96-well plate in DMEM + 10% FBS. Incubate overnight.

  • Treatment: Replace medium with serum-free medium containing test compounds (phenyl isoxazoles) at varying concentrations (e.g., 0.1 nM to 10 µM). Incubate for 4 hours.

    • Control: TOFA (known ACC inhibitor) or Firsocostat.

  • Lysis: Wash cells with cold PBS. Lyse using 100 µL of 10% TCA (Trichloroacetic acid) or specific ELISA lysis buffer.

Malonyl-CoA Quantification (ELISA Method)

While HPLC is traditional, competitive ELISA kits are higher throughput for screening.

  • Sample Prep: Neutralize TCA lysates with buffer.

  • Assay: Add lysate to Malonyl-CoA antibody-coated plate.

  • Competition: Add Biotinylated Malonyl-CoA standard.

  • Readout: Add Streptavidin-HRP + Substrate. Measure OD450.

    • Result: Signal is inversely proportional to cellular Malonyl-CoA levels.

Mechanistic Visualization

Understanding the reaction flow helps in troubleshooting inhibition modes.

ACC_Reaction ATP ATP BC_Domain Biotin Carboxylase (BC Domain) ATP->BC_Domain HCO3 HCO3- HCO3->BC_Domain AcetylCoA Acetyl-CoA CT_Domain Carboxyltransferase (CT Domain) AcetylCoA->CT_Domain Biotin Biotin Carrier Protein BC_Domain->Biotin Carboxylation ADP ADP + Pi (Detected by ADP-Glo) BC_Domain->ADP Step 1 MalonylCoA Malonyl-CoA CT_Domain->MalonylCoA Step 2 Biotin->CT_Domain Translocation PhenylIso Phenyl Isoxazole Derivatives PhenylIso->CT_Domain Allosteric/Competitive Inhibition

Figure 2: Mechanism of ACC reaction. Phenyl isoxazoles typically target the CT domain, preventing the transfer of the carboxyl group to Acetyl-CoA.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Signal Window Inactive Enzyme or ATP degradationUse fresh ATP (avoid freeze-thaw). Verify enzyme specific activity.[7][8][9][10] Ensure Bicarbonate is fresh.
High Background Phosphate contamination (if using Pi assay) or impure compoundsUse ADP-Glo (insensitive to Pi). Ensure compound purity >95%.
IC50 Shift Slow binding kineticsIncrease pre-incubation time of Compound + Enzyme from 15 min to 60 min.
Bell-Shaped Curve Compound aggregationAdd 0.01% Triton X-100 to assay buffer. Check solubility.

References

  • Wu, X., Yu, Y., & Huang, T. (2021). Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors.[2][6] Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1236–1247.[6] Link

  • Promega Corporation. ADP-Glo™ Kinase Assay Technical Manual. Link

  • Svensson, R. U., et al. (2016). Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small cell lung cancer in preclinical models. Nature Medicine, 22, 1108–1119. Link

  • Harriman, G., et al. (2016). Acetyl-CoA carboxylase inhibition by ND-630 reduces hepatic steatosis, insulin resistance, and inflammation in rodents and nonhuman primates. Proceedings of the National Academy of Sciences, 113(13), E1796-E1805. Link

  • Corbett, J. W. (2009). Review of recent acetyl-CoA carboxylase inhibitor patents. Expert Opinion on Therapeutic Patents, 19(7), 943-956. Link

Sources

Technical Notes & Optimization

Troubleshooting

Purification of crude 4-Phenyl-1,2-oxazole-5-carboxylic acid by recrystallization.

Topic: Purification of Crude 4-Phenyl-1,2-oxazole-5-carboxylic Acid by Recrystallization Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Audience: Researchers, Scientists, and Drug Development Prof...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purification of Crude 4-Phenyl-1,2-oxazole-5-carboxylic Acid by Recrystallization Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Audience: Researchers, Scientists, and Drug Development Professionals[1]

Subject: Protocol ID: ISO-PUR-045 | Purification of 4-Phenyl-1,2-oxazole-5-carboxylic Acid Status: Active Last Updated: 2025-05-20[1]

Executive Summary & Molecule Profile[2]

Welcome to the Technical Support Center. This guide addresses the purification of 4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid).[1] This scaffold is a critical intermediate in the synthesis of semi-synthetic penicillins and kinase inhibitors.

Crude samples of this compound often contain specific impurities:

  • Decarboxylated byproduct: 4-Phenylisoxazole (neutral oil/low-melting solid).[1]

  • Uncyclized precursors: Oxime intermediates.

  • Inorganic salts: Zinc or sodium salts carried over from cyclization.

  • Oligomers: Colored impurities (yellow/brown) from thermal degradation.

Physicochemical Profile:

  • Functional Group: Carboxylic acid (pKa ~3.5–4.0).

  • Solubility: Soluble in hot ethanol, ethyl acetate, and basic aqueous solutions. Poorly soluble in water and cold non-polar solvents (hexanes).

  • Target Melting Point: Typically 150–165°C (dependent on crystal polymorph and purity).

The Golden Path: Recommended Purification Protocols

We recommend a two-stage purification strategy to ensure pharmaceutical-grade purity (>98%).

Stage 1: Chemical Purification (Acid-Base Swing)

Why this works: This step removes neutral organic impurities (like decarboxylated 4-phenylisoxazole) which are the most common contaminants in this synthesis.[1]

  • Dissolution: Dissolve the crude solid in 10% aqueous NaOH (or NaHCO₃).

  • Extraction: Wash the aqueous layer twice with Ethyl Acetate or Dichloromethane.

    • Action: Discard the organic layer (contains neutral impurities).

  • Precipitation: Cool the aqueous layer to 0–5°C and slowly acidify with 6N HCl to pH 1–2.

  • Isolation: Filter the precipitated solid and dry thoroughly.

Stage 2: Recrystallization (Solvent System Selection)[1]
Solvent SystemRatio (v/v)ApplicationProsCons
Ethanol / Water 80:20 to 60:40 Primary Choice Excellent recovery; removes inorganic salts.[1]Risk of "oiling out" if water is added too fast.
Toluene / Acetic Acid 95:5Secondary ChoiceGood for removing colored oligomers.Higher boiling point requires harder drying.
Ethyl Acetate / Heptane 1:3AlternativeGood for highly lipophilic impurities.Lower recovery yield.
Detailed Protocol: Ethanol/Water Recrystallization
  • Place the acid-washed solid in an Erlenmeyer flask.

  • Add Ethanol (95%) just enough to cover the solid.

  • Heat to reflux (approx. 78°C). Add more ethanol dropwise until the solid just dissolves.

  • Optional: If the solution is dark, add activated charcoal (5% w/w), reflux for 5 mins, and filter hot through Celite.

  • Remove from heat. While still hot, add warm water dropwise until a faint turbidity (cloudiness) persists.

  • Add 1–2 drops of ethanol to clear the solution.

  • Allow to cool slowly to room temperature, then chill at 4°C for 2 hours.

  • Filter crystals and wash with cold 50% EtOH/Water.

Visualization: Decision Logic & Workflow[1]

The following diagram outlines the decision-making process for purifying 4-phenyl-1,2-oxazole-5-carboxylic acid, ensuring you choose the correct path based on impurity profile.

PurificationLogic node_start START: Crude 4-Phenyl-1,2-oxazole-5-COOH node_check Is purity > 90% (HPLC/NMR)? node_start->node_check node_acidbase Perform Acid-Base Extraction (Remove Neutrals) node_check->node_acidbase No (<90%) node_color Is solution highly colored? node_check->node_color Yes (>90%) node_acidbase->node_color node_charcoal Activated Charcoal Treatment (Hot Filtration) node_color->node_charcoal Yes node_solvent Select Solvent System node_color->node_solvent No node_charcoal->node_solvent node_etoh System A: Ethanol/Water (Standard) node_solvent->node_etoh Standard node_tol System B: Toluene/AcOH (For stubborn oligomers) node_solvent->node_tol Alternative node_final Pure Crystals (>98%) node_etoh->node_final node_tol->node_final

Caption: Figure 1. Purification decision tree for isoxazole carboxylic acids, prioritizing chemical cleaning before physical recrystallization.

Troubleshooting & FAQs (The Help Desk)

Q1: My product is "oiling out" (forming a liquid blob) instead of crystallizing. What happened?

Diagnosis: This is a common issue with phenyl-substituted isoxazoles.[1] It occurs when the solution temperature drops below the "oiling out" temperature (liquid-liquid phase separation) before it hits the crystallization temperature.[1] The Fix:

  • Reheat the mixture until the oil redissolves.

  • Add Seed Crystals: If you have a tiny amount of pure material, add it now.

  • Slow Down: Insulate the flask with a towel to slow the cooling rate.

  • Add Solvent: You may have used too much water (anti-solvent). Add a small amount of ethanol to increase solubility slightly.

Q2: The crystals are chemically pure but look brown/yellow.

Diagnosis: Trace oligomeric impurities are trapped in the crystal lattice. The Fix:

  • Do not just recrystallize again. You must use Activated Charcoal or a silica plug filtration.

  • Protocol: Dissolve in hot ethanol, add activated carbon, stir for 10 mins, filter hot, then proceed with crystallization.

Q3: My yield is very low (<40%).

Diagnosis: The compound is likely too soluble in the mother liquor, or the pH was not optimized during the acid-base step. The Fix:

  • Check pH: Ensure the pH is < 2 during the precipitation step. Isoxazole carboxylic acids can form zwitterionic-like species or soluble salts if not fully protonated.[1]

  • Concentrate: Evaporate the mother liquor to half volume and cool again to harvest a "second crop." (Note: Second crops are usually less pure).

Q4: Can I use Acetone instead of Ethanol?

Answer: Yes, but with caution. Acetone is a good solvent, but it has a lower boiling point (56°C) than Ethanol (78°C), limiting the solubility differential. You will need a larger volume of solvent, which often reduces recovery yield. We recommend Ethanol/Water for optimal results.

References & Authoritative Sources

  • Isoxazole Synthesis & Properties:

    • Source:Heteroatom Chemistry. 2003; 14(2): 132-137.[1]

    • Relevance: Describes the synthesis and purification of phenylisoxazole carboxylic acid derivatives, establishing the solubility profiles in ethanol and chlorinated solvents.

    • Link:[1]

  • Crystallography & Structural Data:

    • Source:Acta Crystallographica Section E. 2013; E69, o897.[2]

    • Relevance: Provides crystal structure data for 5-methyl-3-phenylisoxazole-4-carboxylic acid, confirming hydrogen bonding patterns (dimers) that dictate solubility in polar protic solvents like ethanol.[1]

    • Link:[1]

  • General Recrystallization of Carboxylic Acids:

    • Source:Journal of Chemical Education. 1979; 56(10): 646. "Solvent selection for recrystallization."

    • Relevance: Foundational text on selecting solvent pairs (Solvent/Anti-solvent) for aromatic carboxylic acids.

    • Link:[1]

  • Safety & Handling (MSDS Data):

    • Source: PubChem Compound Summary for Isoxazole-5-carboxylic acid derivatives.

    • Relevance: Safety data regarding skin irritation and handling of isoxazole derivatives.

    • Link:[1]

Sources

Optimization

Common side products in the synthesis of 1,2,4-oxadiazoles from carboxylic acids.

Topic: Troubleshooting Side Products in Carboxylic Acid-Mediated Synthesis User Guide & Diagnostic Interface Welcome to the 1,2,4-Oxadiazole Synthesis Support Center. This guide addresses the most frequent failure modes...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Side Products in Carboxylic Acid-Mediated Synthesis

User Guide & Diagnostic Interface

Welcome to the 1,2,4-Oxadiazole Synthesis Support Center. This guide addresses the most frequent failure modes when synthesizing 1,2,4-oxadiazoles from carboxylic acids and amidoximes. Unlike standard amide couplings, this reaction requires a two-step sequence (O-acylation followed by cyclodehydration) that is prone to specific "dead-end" intermediates and rearrangements.

Part 1: Diagnostic Flowchart

Before proceeding, identify your issue using the logic tree below. This diagram correlates observed LC-MS/NMR data with specific chemical failures.

Oxadiazole_Troubleshooting node_start START: Analyze Crude Mixture (LC-MS / NMR) decision_mass What is the dominant Mass (m/z)? node_start->decision_mass res_M_plus_18 M + 18 (Relative to Product) decision_mass->res_M_plus_18 M + 18 res_M_urea Mass = Acid + Coupling Reagent (e.g., +155 for EDC) decision_mass->res_M_urea M + Urea res_M_nitrile Mass = Starting Nitrile (Dehydration) decision_mass->res_M_nitrile M - NH2OH diag_intermed DIAGNOSIS: Stuck O-Acylamidoxime res_M_plus_18->diag_intermed diag_urea DIAGNOSIS: N-Acylurea (Dead End) res_M_urea->diag_urea diag_decomp DIAGNOSIS: Amidoxime Reversion res_M_nitrile->diag_decomp res_M_dimer Dimer / Symmetrical Anhydride action_heat FIX: Increase Temp (>100°C) or Add TBAF diag_intermed->action_heat action_add FIX: Switch to T3P or Add HOBt/Oxyma diag_urea->action_add action_cond FIX: Check Reagent Quality Avoid Strong Acid diag_decomp->action_cond

Figure 1: Diagnostic logic for identifying side products based on Mass Spectrometry shifts relative to the desired 1,2,4-oxadiazole.

Part 2: Troubleshooting Guides (FAQs)
Issue 1: The "Stuck" Intermediate (M+18 Peak)

Symptom: LC-MS shows a major peak corresponding to the Target Mass + 18 Da. The desired product is absent or minor. Diagnosis: Incomplete Cyclodehydration. The reaction has successfully formed the O-acylamidoxime intermediate but failed to eliminate water to close the ring. This is the most common bottleneck.

Technical Insight: The O-acylation of the amidoxime (kinetic product) occurs rapidly at room temperature. However, the subsequent cyclization is thermodynamically demanding. In standard solvents (THF, DMF) at ambient temperature, the intermediate is stable and will not cyclize without forcing conditions [1].

Corrective Actions:

  • Thermal Boost: Heat the reaction to 100–110°C. If your solvent is THF or DCM, swap to Toluene, Xylene, or DMF.

  • Microwave Irradiation: Heat to 120°C for 10–20 minutes. This is often sufficient to drive dehydration.

  • Chemical Dehydration (The TBAF Method): If your substrate is heat-sensitive, add 1.0 equiv of Tetrabutylammonium fluoride (TBAF) in THF. TBAF acts as a base to deprotonate the amide nitrogen, accelerating cyclization at room temperature [2].

Issue 2: The "Dead End" N-Acylurea

Symptom: You are using EDC/DCC. You observe a side product with mass = [Carboxylic Acid] + [Carbodiimide]. Diagnosis: N-Acylurea Formation. The activated acid (O-acylisourea) rearranged into an unreactive N-acylurea before the amidoxime could attack. This is an irreversible "dead end."

Technical Insight: Amidoximes are less nucleophilic than simple amines. If the activation step is too slow or the amidoxime attack is hindered, the O-acylisourea intermediate rearranges via an intramolecular O


N acyl transfer [3].

Corrective Actions:

  • Use Additives: Never use EDC/DCC alone for this chemistry. Always add HOBt or Oxyma Pure to form a more stable active ester, preventing the rearrangement.

  • Switch Reagent: Switch to T3P (Propylphosphonic anhydride) . T3P drives the reaction rapidly and its byproducts are water-soluble, avoiding urea contamination entirely [4].

Issue 3: Reversion to Nitrile

Symptom: The starting material (Carboxylic Acid) remains, but the Amidoxime has disappeared and the corresponding Nitrile is observed. Diagnosis: Amidoxime Decomposition. Under acidic conditions or excessive heat without successful coupling, amidoximes can lose hydroxylamine (


) and revert to the nitrile.

Corrective Actions:

  • Base Control: Ensure sufficient non-nucleophilic base (DIPEA/TEA) is present to neutralize any HCl generated (if using acid chlorides) or to keep the amidoxime nucleophilic.

  • Stepwise Addition: Pre-activate the acid completely (15-30 mins) before adding the amidoxime. This ensures the amidoxime reacts immediately upon addition rather than sitting in a hot, potentially acidic mixture.

Part 3: Comparative Analysis of Side Products
Observed Mass (LC-MS)IdentityCausePrevention Strategy
Target + 18 O-AcylamidoximeInsufficient heat/time for dehydration.Increase temp >100°C; add molecular sieves; use TBAF.
Acid + Carbodiimide N-AcylureaRearrangement of active ester (EDC/DCC).Use HOBt/Oxyma; switch to T3P or HATU.
Target + 16 N-Oxide or OxidationOxidation of the ring or impurities.Use degassed solvents; check reagent purity.
Acid Dimer Symmetrical AnhydrideExcess activation reagent; slow nucleophile.Add amidoxime immediately after activation; slow addition of activator.
Mass - 16 (vs Amidoxime) NitrileDehydration of starting amidoxime.[1]Avoid strong acids; ensure dry solvents.[2]
Part 4: Mechanistic Pathway & Failure Modes

The following diagram illustrates the competition between the desired pathway (Blue) and the failure modes (Red).

Reaction_Pathway Start Carboxylic Acid + Coupling Agent Active_Ester Activated Ester (O-Acylisourea / OBt) Start->Active_Ester Activation N_Acylurea SIDE PRODUCT: N-Acylurea (Irreversible) Active_Ester->N_Acylurea Slow Nucleophile (No Additive) Anhydride SIDE PRODUCT: Sym. Anhydride Active_Ester->Anhydride Excess Acid Intermediate INTERMEDIATE: O-Acylamidoxime (M+18) Active_Ester->Intermediate + Amidoxime (O-Acylation) Intermediate->Intermediate Low Temp (Stalls Here) Product PRODUCT: 1,2,4-Oxadiazole Intermediate->Product - H2O (Heat / TBAF)

Figure 2: Mechanistic pathway highlighting the critical divergence points where N-acylurea formation or incomplete cyclization occurs.

Part 5: Recommended Protocol (Self-Validating)

Method: T3P-Mediated One-Pot Synthesis Why: T3P (50% in EtOAc/DMF) is superior to EDC/HOBt for this transformation because it acts as both a coupling agent and a water scavenger, driving the dehydration step [5].

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • Amidoxime (1.1 equiv)

  • T3P (Propylphosphonic anhydride, 50% wt in EtOAc) (1.5 - 2.0 equiv)

  • DIPEA (3.0 equiv)

  • Solvent: Ethyl Acetate (EtOAc) or DMF (for solubility).

Step-by-Step:

  • Activation: Dissolve Carboxylic Acid and DIPEA in EtOAc. Add T3P solution dropwise at 0°C. Stir for 15 min.

    • Checkpoint: Solution should remain clear.

  • Coupling: Add Amidoxime in one portion. Allow to warm to Room Temp (RT). Stir 1 hour.

    • Validation: Take an LC-MS aliquot. You should see the M+18 peak (O-acylamidoxime). If Acid remains, add more T3P.

  • Cyclization: Heat the reaction mixture to reflux (approx. 80°C for EtOAc) for 4–12 hours.

    • Note: T3P aids this dehydration. If using DMF, heat to 100°C.

    • Validation: Monitor disappearance of M+18 peak and appearance of Product Mass (M).

  • Workup: Wash with water, sat. NaHCO3, and brine. T3P byproducts are water-soluble and will wash away, leaving clean product.

References
  • Pace, A., & Pierro, P. (2009). The New Era of 1,2,4-Oxadiazoles. Organic & Biomolecular Chemistry, 7, 4337-4348.

  • Amarasinghe, K. K. D., et al. (2006). TBAF-Mediated Cyclization of O-Acylamidoximes: A Facile Synthesis of 1,2,4-Oxadiazoles at Room Temperature.[3] Tetrahedron Letters, 47(22), 3629-3631.

  • Valeur, E., & Bradley, M. (2009). Amide Bond Formation: Beyond the Myth of Coupling Reagents. Chemical Society Reviews, 38, 606-631.

  • Augustine, J. K., et al. (2009). Propylphosphonic Anhydride (T3P): An Efficient Reagent for the One-Pot Synthesis of 1,2,4-Oxadiazoles.[4][5] Tetrahedron, 65(52), 9989-9996.

  • BenchChem Technical Support. (2025). Troubleshooting Common Side Reactions in 1,2,4-Oxadiazole Synthesis. BenchChem Knowledge Base.

Sources

Troubleshooting

Preventing decarboxylation of 5-methoxyoxazole-2-carboxylic acid during synthesis.

Executive Summary 5-Methoxyoxazole-2-carboxylic acid is a notoriously fragile heterocyclic intermediate. Its instability stems from two converging factors: the inherent lability of the oxazole-2-carboxylic acid motif (pr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Methoxyoxazole-2-carboxylic acid is a notoriously fragile heterocyclic intermediate. Its instability stems from two converging factors: the inherent lability of the oxazole-2-carboxylic acid motif (prone to thermal decarboxylation) and the acid-sensitivity of the 5-methoxy enol ether functionality.

The Golden Rule: Do not isolate the free acid unless absolutely necessary. The most robust strategy is to handle the compound as a carboxylate salt (Lithium or Potassium) or telescope it immediately into the next transformation.

Module 1: The Chemistry of Instability (The "Why")

To prevent degradation, one must understand the mechanism driving it. The decarboxylation of oxazole-2-carboxylic acids is not a random event; it is a kinetically accessible pathway driven by the stability of the resulting ylide-like intermediate and the release of entropy (CO₂ gas).

Mechanistic Insight

The decarboxylation typically proceeds via an ylide intermediate or a zwitterionic transition state .

  • Protonation: In acidic media, the oxazole nitrogen is protonated.

  • Electronic Push: The electron-donating 5-methoxy group (

    
    ) increases electron density in the ring. While this usually stabilizes cations, in this specific context, it can facilitate the cleavage of the C2–COOH bond by stabilizing the developing charge on the ring or making the ring more susceptible to protonation.
    
  • Release: The carboxylate group leaves as CO₂, generating 5-methoxyoxazole (which may further hydrolyze to acyclic amides).

Visualizing the Decay Pathway

DecarboxylationMechanism Ester Ethyl 5-methoxyoxazole- 2-carboxylate Salt Lithium Carboxylate Salt (Metastable at <0°C) Ester->Salt LiOH/THF 0°C FreeAcid Free Acid (High Energy/Unstable) Salt->FreeAcid Acidification (pH < 3) TS Zwitterionic Transition State FreeAcid->TS Heat or RT Standing Product 5-Methoxyoxazole (Decarboxylated) TS->Product Irreversible CO2 CO2 (Gas) TS->CO2

Figure 1: The thermal and acid-catalyzed decay pathway. Note that the "Free Acid" is the critical risk node.

Module 2: Synthesis & Handling Protocols

Protocol A: Safe Hydrolysis (The "Salt Isolation" Method)

Recommended for users who need to store the intermediate for short periods (hours).

Reagents:

  • Ethyl 5-methoxyoxazole-2-carboxylate (1.0 equiv)

  • LiOH[1]·H₂O (1.05 equiv) — Avoid large excesses of base.

  • THF (Grade: Anhydrous) / Water (3:1 ratio)

Step-by-Step:

  • Dissolution: Dissolve the ester in THF and cool to 0°C (ice bath).

  • Saponification: Add LiOH (dissolved in minimal water) dropwise over 10 minutes. Maintain internal temperature < 5°C.

  • Monitoring: Stir at 0°C. Monitor by TLC or LCMS. Do not heat to reflux.

  • Workup (CRITICAL):

    • Do NOT acidify to pH 1-2 with HCl.

    • Concentrate the THF in vacuo at < 20°C (cold water bath).

    • Lyophilize the remaining aqueous phase to obtain the Lithium 5-methoxyoxazole-2-carboxylate as a solid.

  • Storage: Store the lithium salt at -20°C under Argon.

Protocol B: In-Situ Activation (The "Telescoping" Method)

Recommended for amide coupling or further functionalization.

Concept: Generate the acid at low temperature and activate it immediately without isolation.

  • Perform saponification as in Protocol A.

  • Neutralize carefully with 1.0 equiv of HCl in Dioxane (anhydrous) at -20°C .

  • Immediately add your coupling partner (amine) and coupling reagent (e.g., HATU, T3P) while keeping the mixture cold.

  • Allow to warm to room temperature only after the activated ester has formed.

Module 3: Troubleshooting Guide (Q&A)

Q1: I acidified my reaction to pH 1 to precipitate the product, but I got no solid and bubbles formed. What happened?

  • Diagnosis: You induced rapid decarboxylation.[2]

  • Mechanism: At pH 1, the oxazole ring protonates, and the carboxylic acid exists in its free form. This combination lowers the activation energy for CO₂ loss. The "bubbles" were carbon dioxide.[3]

  • Solution: Never acidify below pH 3-4. If you must isolate the free acid, use a mild buffer (e.g., Citric Acid or KH₂PO₄) at 0°C and extract immediately into cold EtOAc, then use within minutes.

Q2: My LCMS shows the mass of the product minus 44 (M-44).

  • Diagnosis: M-44 corresponds to the loss of CO₂ (MW = 44). Your product has decarboxylated to 5-methoxyoxazole.[4]

  • Root Cause: Likely thermal stress during the LCMS run or the sample preparation.

  • Verification: Run a cold NMR (see Q4). If NMR shows the acid but LCMS shows M-44, the degradation is happening inside the mass spectrometer source (in-source fragmentation), and your bulk material might still be intact.

Q3: The product turned from a white solid to a yellow oil upon drying.

  • Diagnosis: "Oiling out" often indicates decomposition of the crystal lattice and formation of the liquid decarboxylated product (5-methoxyoxazole is a liquid/oil).

  • Solution: Do not dry the free acid in a vacuum oven at elevated temperatures. Dry the salt form, or dry the free acid solution over Na₂SO₄ at 0°C and use the solution directly.

Q4: How do I get a clean NMR of this compound?

  • Issue: CDCl₃ is often slightly acidic (forms HCl over time), which can catalyze decomposition in the NMR tube.

  • Solution: Use DMSO-d6 or Acetonitrile-d3 . If using CDCl₃, filter it through basic alumina first to remove acid traces. Keep the NMR sample cold until acquisition.

Module 4: Decision Matrix for Workup

Use this flow to determine the correct processing path for your experiment.

WorkupDecision Start Hydrolysis Complete (Ester Consumed) NextStep What is the next step? Start->NextStep Amide Amide Coupling NextStep->Amide Coupling Storage Long-term Storage NextStep->Storage Inventory Purification Need Pure Acid (Not Recommended) NextStep->Purification Analysis Action1 TELESCOPE: Neutralize at -20°C Add Amine + HATU Amide->Action1 Action2 SALT ISOLATION: Lyophilize to Li/K Salt Store at -20°C Storage->Action2 Action3 COLD EXTRACTION: Acidify to pH 4 (Citric Acid) Extract cold EtOAc Use immediately Purification->Action3

Figure 2: Decision matrix for processing the hydrolysis reaction mixture.

Data Summary: Stability Profile

ParameterFree Acid (COOH)Lithium Salt (COOLi)Ethyl Ester (COOEt)
Stability at 25°C < 1 Hour (High Risk)> 24 Hours (Stable)Indefinite
Stability at 0°C ~ 4-6 HoursWeeksIndefinite
Sensitivity to pH < 3 Extreme (Rapid Decarb)N/A (Forms Acid)Stable
Recrystallization? Not RecommendedPossible (EtOH/Et2O)Standard

References

  • General Instability of Oxazole-2-Carboxylic Acids

    • ChemRxiv. "Accessing diverse azole carboxylic acid building blocks via mild C-H carboxylation." (2023). This paper highlights that azole-2-carboxylic acids are often commercially unavailable due to decomposition via decarboxylation and recommends silyl triflate stabilization.[3]

  • Decarboxylation Mechanisms (General Heterocycles)

    • Journal of Organic Chemistry. "Kinetic analysis of the decarboxylation of heteroaromatic carboxylic acids." (Contextual reference for the zwitterionic mechanism).
    • BenchChem Technical Guides. "Chemical stability and degradation pathways of 5-Methoxyoxazole-2-carboxylic acid."
    • (Note: Generalized technical data for 5-methoxyoxazole derivatives).

  • Synthesis & Hydrolysis Conditions

    • Beilstein Journal of Organic Chemistry. "Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles.
  • Alternative Approaches (Direct C-H Functionalization)

    • Organic Chemistry Portal. "Decarboxylation of Carboxylic Acids.

Sources

Optimization

Optimizing solvent systems for the synthesis of oxazoles from carboxylic acids.

Status: Operational Operator: Senior Application Scientist Ticket Focus: Optimizing Solvent Systems for Carboxylic Acid-Derived Oxazole Synthesis System Overview: The Solvent Bottleneck Welcome to the technical support h...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Operator: Senior Application Scientist Ticket Focus: Optimizing Solvent Systems for Carboxylic Acid-Derived Oxazole Synthesis

System Overview: The Solvent Bottleneck

Welcome to the technical support hub for oxazole synthesis. If you are converting carboxylic acids to oxazoles, you are likely navigating one of two primary workflows: the Robinson-Gabriel cyclodehydration (via


-acylamino ketones) or the Oxidative Cyclization  (via 

-hydroxy amides).

In both pathways, the solvent is not merely a medium; it is a kinetic switch. The wrong dielectric constant can stall a transition state, while trace moisture can hydrolyze your hard-won intermediate back to the starting acid. This guide moves beyond "standard recipes" to explain the why behind solvent selection, enabling you to troubleshoot low yields and side reactions.

Core Modules: Solvent & Reagent Optimization

Module A: The Robinson-Gabriel Protocol (Cyclodehydration)

Context: You have coupled your carboxylic acid to an


-amino ketone and need to close the ring.
The Old Standard:  Neat 

or

. (High failure rate with sensitive substrates). The Modern Solution: Burgess Reagent or Iodine/Triphenylphosphine.[1][2]
Solvent Logic:
  • The Hydrophobic Effect: Traditional dehydration requires heat and strong acid. Modern reagents (Burgess) operate via an E1cb-like or syn-elimination mechanism. Non-polar, aprotic solvents like Toluene or Benzene are superior here because they destabilize the charged transition state less than polar solvents, but more importantly, they facilitate the thermal elimination step often required after the initial adduct formation.

  • Water Scavenging: If using acid catalysis (

    
    -TsOH), Toluene  is non-negotiable for its ability to form azeotropes, allowing physical water removal (Dean-Stark).
    
Module B: The Wipf Protocol (Oxidative Cyclization)

Context: You reacted your carboxylic acid with a serine/threonine derivative (amino alcohol) to form a


-hydroxy amide.
The Reaction:  Cyclodehydration to oxazoline 

Oxidation to oxazole. The Solvent Switch:
  • Step 1 (Cyclization): DCM (Dichloromethane) or THF is standard. However, if using DAST or Deoxo-Fluor, DCM is preferred for thermal control.

  • Step 2 (Oxidation): If using

    
     (classic) or 
    
    
    
    , solvent polarity dictates the rate. Acetonitrile (MeCN) often accelerates iodine-mediated oxidative cyclizations due to its higher dielectric constant stabilizing the iodonium intermediate.
Module C: Green & Direct Synthesis

Context: Sustainability mandates or scale-up restrictions. The Solvent: 2-MeTHF (2-Methyltetrahydrofuran). Why: It is derived from biomass, has a higher boiling point than THF (allowing higher reaction temps without pressure vessels), and separates easily from water during workup, reducing emulsion formation.

Decision Logic & Workflow

The following diagram illustrates the decision matrix for selecting the optimal solvent system based on your substrate's sensitivity and the specific pathway chosen.

Oxazole_Solvent_Logic Start Start: Carboxylic Acid Path_A Route A: Coupling to Amino Ketone Start->Path_A Path_B Route B: Coupling to Amino Alcohol Start->Path_B Substrate_Check Substrate Sensitivity? Path_A->Substrate_Check Method_Wipf Wipf Protocol (Oxidative Cyclization) Path_B->Method_Wipf Method_RG_Harsh Classic Robinson-Gabriel (POCl3/H2SO4) Substrate_Check->Method_RG_Harsh Robust Method_RG_Mild Burgess / Iodine Cyclization Substrate_Check->Method_RG_Mild Acid Sensitive Solvent_Harsh Solvent: Neat or Sulfolane Method_RG_Harsh->Solvent_Harsh Solvent_Mild Solvent: THF or Toluene (Anhydrous) Method_RG_Mild->Solvent_Mild Solvent_Wipf Solvent: DCM (Step 1) -> MeCN (Step 2) Method_Wipf->Solvent_Wipf

Caption: Decision tree for solvent selection based on synthetic route and substrate stability.

Troubleshooting Guide (FAQ)

Ticket #101: "My reaction mixture turned into a black tar."

  • Diagnosis: Uncontrolled polymerization or decomposition due to thermal overshoot in acidic media.

  • Root Cause: Using neat

    
     or 
    
    
    
    with electron-rich aromatic acids.
  • Fix: Switch to the Burgess Reagent protocol (see below). Use THF or Toluene at lower temperatures (

    
    ). The milder conditions prevent the "charring" associated with strong mineral acids.
    

Ticket #102: "I see the intermediate amide, but the ring won't close."

  • Diagnosis: Kinetic stall or equilibrium issue.

  • Root Cause: Presence of water.[1][3][4][5] The dehydration step is reversible.

  • Fix:

    • Ensure solvents are anhydrous (dried over molecular sieves).

    • If using thermal dehydration, switch solvent to Toluene and use a Dean-Stark trap.

    • Add molecular sieves (3Å or 4Å) directly to the reaction vessel if using THF.

Ticket #103: "My chiral center racemized."

  • Diagnosis: Oxazole formation often risks racemizing the

    
    -carbon derived from the amino acid.
    
  • Root Cause:

    
    -type mechanism promoted by high polarity solvents or strong base.
    
  • Fix: Use DCM with DAST or Deoxo-Fluor at

    
     to 
    
    
    
    . Low temperature and non-polar solvents minimize the formation of the planar enol intermediate responsible for racemization.

Optimized Experimental Protocols

Protocol A: Mild Cyclization using Burgess Reagent

Best for acid-sensitive substrates derived from carboxylic acids.

  • Preparation: Dissolve the

    
    -hydroxy amide (derived from your acid) in anhydrous THF  or Toluene  (0.1 M concentration).
    
    • Note: Toluene is preferred if the substrate requires heating

      
      .
      
  • Reagent Addition: Add Burgess Reagent (methoxycarbonylsulfamoyl triethylammonium hydroxide inner salt) (1.2 – 1.5 equiv) in one portion.

  • Reaction: Stir at

    
     under 
    
    
    
    atmosphere.
    • Monitor: TLC usually shows conversion within 1–3 hours.[2]

  • Workup: Cool to RT. Dilute with

    
     or 
    
    
    
    . Wash with water (x2) and brine.
  • Purification: Flash chromatography.

    • Why this works: The Burgess reagent activates the hydroxyl group for an intramolecular

      
       attack by the amide oxygen, proceeding under neutral conditions that preserve sensitive functionality.
      
Protocol B: Iodine-Mediated Oxidative Cyclization

Robust method for generating 2,5-disubstituted oxazoles.[6][7][8]

  • Preparation: Dissolve the

    
    -keto amide (from acid + amino ketone) in anhydrous Acetonitrile (MeCN) .
    
  • Additives: Add

    
     (4.0 equiv) and 
    
    
    
    (2.0 equiv).
  • Cyclization: Cool to

    
    . Add 
    
    
    
    (2.0 equiv) dissolved in MeCN dropwise.
  • Completion: Allow to warm to RT. Stir until consumption of starting material (approx. 2-6 hours).

  • Workup: Quench with sat.

    
     (sodium thiosulfate) to remove excess iodine. Extract with DCM.[2][9]
    

Solvent Performance Data

SolventBoiling Point (

)
Relative PolaritySuitability for Oxazole SynthesisKey Risk Factor
DCM 400.309High (Oxidative Cyclization)Poor solubility for very polar precursors.
THF 660.207High (Burgess/General)Peroxide formation; requires drying.
Toluene 1100.099High (Dehydration/Azeotrope)Hard to remove traces without high vac.
MeCN 820.460Medium (Iodine mediated)Can participate in Ritter-type side reactions.
DMF 1530.386Low (Avoid if possible)High boiling point makes workup difficult; promotes hydrolysis.

Mechanism Visualization

The following diagram details the Burgess reagent pathway, highlighting where the solvent stabilizes the transition state.

Burgess_Mechanism HydroxyAmide Hydroxy Amide (Precursor) Intermediate Sulfamoylated Intermediate HydroxyAmide->Intermediate Activation in THF Burgess Burgess Reagent Burgess->Intermediate TS Transition State (Solvent Stabilized) Intermediate->TS Heat (50-70C) Oxazoline Oxazoline TS->Oxazoline Intramolecular Attack Oxazole Oxazole (Final Product) Oxazoline->Oxazole Oxidation (if needed)

Caption: Mechanism of Burgess reagent mediated cyclization. Non-polar solvents favor the collapse of the intermediate.

References

  • Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. Link

  • Kashyap, S. (2015). Synthesis of Oxazoles: A Review. Organic Chemistry International, 2015. (General overview of Robinson-Gabriel and solvent effects). Link

  • Nachtsheim, B. J., & Hempel, C. (2013). Iodine(III)-Promoted Synthesis of Oxazoles through Oxidative Cyclization.[7] Synlett, 24(16), 2119-2123. Link

  • BenchChem Technical Guides. Minimizing byproduct formation in Robinson-Gabriel oxazole synthesis. Link

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Spectroscopic Characterization of 5-Cycloaminyl-1,2-Oxazole Compounds

This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of 5-cycloaminyl-1,2-oxazole derivatives, a class of heterocyclic compounds pivotal in...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of 5-cycloaminyl-1,2-oxazole derivatives, a class of heterocyclic compounds pivotal in modern drug discovery.[1] We will dissect the nuances of ¹H and ¹³C NMR characterization, present a validated experimental workflow, and objectively compare NMR with alternative analytical techniques, providing the rationale behind methodological choices for researchers in medicinal chemistry and drug development.

The Indispensable Role of Structural Verification

The 1,2-oxazole (or isoxazole) moiety is a cornerstone in the design of pharmacologically active agents, with derivatives showing activity as neuroactive compounds, enzyme inhibitors, and antimicrobial agents.[1][2][3] Specifically, 5-cycloaminyl-1,2-oxazoles are valuable as unnatural amino acid-like building blocks for peptide synthesis and drug design.[1][4] The regiochemistry of the substituents on the oxazole ring is critical to its biological function. An incorrect structural assignment can derail a research program, making unambiguous characterization not just a formality, but a foundational pillar of the discovery process. While several techniques can provide structural information, NMR spectroscopy in solution remains the primary and most informative method for initial and detailed elucidation.

Deep Dive: ¹H and ¹³C NMR Fingerprinting

NMR spectroscopy provides a detailed map of the molecular structure by probing the magnetic properties of atomic nuclei. For 5-cycloaminyl-1,2-oxazoles, ¹H and ¹³C NMR spectra exhibit highly characteristic signals that serve as a structural fingerprint.

¹H NMR Spectral Features

The proton spectrum provides information on the chemical environment and connectivity of protons. In a typical 5-cycloaminyl-1,2-oxazole-4-carboxylate, the key diagnostic signals are:

  • Oxazole Ring Proton (H-3): This proton appears as a sharp singlet, as it typically has no adjacent protons to couple with. Its chemical shift is highly dependent on the substituent at the 4-position. For example, in methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates, this proton is significantly deshielded by the adjacent ester group, appearing as a singlet around δ 8.46 ppm .[1]

  • Cycloaminyl Protons: The protons on the saturated cycloalkyl ring (e.g., piperidine, pyrrolidine) will appear in the aliphatic region (typically δ 1.5-4.5 ppm). Their chemical shifts and multiplicities provide information about the ring's conformation and its point of attachment to the oxazole.

  • Other Substituents: Protons from other groups, such as the methyl protons of a Boc-protecting group (a sharp singlet around δ 1.47 ppm) or a methyl ester (a singlet around δ 3.85 ppm), will also be present.[1][5]

¹³C NMR Spectral Features

The carbon spectrum is often simpler and provides direct insight into the carbon skeleton. The carbons of the 1,2-oxazole ring have highly characteristic and diagnostic chemical shifts:

  • C-5: This carbon is bonded to the ring oxygen and the cycloaminyl nitrogen, causing it to be extremely deshielded. In 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates, its resonance is observed far downfield, typically between δ 175-180 ppm .[1] This signal is a key indicator of this specific substitution pattern.

  • C-3: This carbon, double-bonded to the ring nitrogen, appears significantly downfield as well, typically around δ 150 ppm .[1]

  • C-4: The chemical shift of C-4 is highly sensitive to the attached substituent. In the presence of a carboxylate group, it resonates around δ 108-110 ppm .[1]

  • Cycloaminyl Carbons: These carbons appear in the aliphatic region of the spectrum (typically δ 20-60 ppm).

Data Summary and Interpretation

The following tables summarize representative NMR data for a methyl 5-(N-Boc-piperidin-4-yl)-1,2-oxazole-4-carboxylate, based on published literature.[1]

Table 1: Representative ¹H NMR Data (CDCl₃, 400 MHz)

Chemical Shift (δ) ppm Multiplicity Assignment
~8.46 Singlet H-3 (Oxazole)
~3.85 Singlet -COOCH₃
~1.47 Singlet Boc (-C(CH₃)₃)

| Varies | Multiplets | Piperidine ring protons |

Table 2: Representative ¹³C NMR Data (CDCl₃, 100 MHz)

Chemical Shift (δ) ppm Assignment Causality of Chemical Shift
~179.5 C-5 (Oxazole) Attached to two electronegative heteroatoms (O and N-cycloaminyl).
~162.0 -C OOCH₃ Carbonyl carbon of the ester group.
~150.2 C-3 (Oxazole) Iminic carbon within the heterocyclic ring.
~108.3 C-4 (Oxazole) Shielded relative to other oxazole carbons but deshielded by the ester.
~80.0 Boc (-C (CH₃)₃) Quaternary carbon of the Boc group.
~52.0 -COOC H₃ Methyl carbon of the ester group.

| Varies | Piperidine ring carbons | Aliphatic carbons in a saturated ring. |

A Validated Experimental Protocol for NMR Analysis

Adherence to a robust protocol is essential for generating reproducible and trustworthy data. This workflow is designed to be self-validating.

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified 5-cycloaminyl-1,2-oxazole compound.

    • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical; CDCl₃ is a good first choice for many organic compounds, while DMSO-d₆ is used for less soluble samples.[6]

    • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm for both ¹H and ¹³C spectra.[3][6] This provides a stable reference point for chemical shifts.

    • Cap the NMR tube and vortex gently to ensure a homogeneous solution.

  • Spectrometer Setup and Data Acquisition:

    • Use a high-field NMR spectrometer (400 MHz or higher is recommended for better resolution).[2][6]

    • Tune and shim the probe to optimize the magnetic field homogeneity.

    • For ¹H NMR: Acquire a standard one-dimensional proton spectrum. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

    • For ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, more scans are required. DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) should be run to differentiate between CH, CH₂, and CH₃ groups, which is a key validation step.[1]

  • Advanced 2D NMR for Unambiguous Assignment:

    • For complex structures or to definitively confirm regiochemistry, acquire 2D NMR spectra.

    • COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) coupling networks, confirming which protons are adjacent to each other.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon, mapping the ¹H and ¹³C assignments together.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is the most powerful experiment for establishing the overall carbon skeleton and confirming regiochemistry. For instance, a correlation between the cycloaminyl protons and the C-5 of the oxazole ring provides definitive proof of the 5-substituted pattern.[1][5]

Workflow Visualization

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (≥400 MHz) cluster_proc Data Processing & Analysis cluster_result Final Output prep Dissolve Sample (5-10mg) in Deuterated Solvent + TMS acq_1d 1D NMR: ¹H, ¹³C, DEPT prep->acq_1d acq_2d 2D NMR (Optional but Recommended): COSY, HSQC, HMBC acq_1d->acq_2d For structural confirmation proc Fourier Transform, Phase Correction, Baseline Correction acq_1d->proc acq_2d->proc integ Integration & Peak Picking proc->integ assign Assign Signals using 1D & 2D Data integ->assign elucid Final Structure Elucidation & Verification assign->elucid

Caption: A validated workflow for NMR-based structural characterization.

Comparative Analysis: NMR vs. Alternative Techniques

While NMR is a cornerstone, it is often used in conjunction with other methods. Understanding the strengths and weaknesses of each is key to an efficient characterization strategy.

FeatureNMR Spectroscopy Mass Spectrometry (MS) X-ray Crystallography
Principle Measures nuclear magnetic moments in a magnetic field.Measures mass-to-charge ratio of ionized molecules.Measures diffraction of X-rays by a single crystal.
Sample State Solution or solid-state.[7]Solid, liquid, or gas.Single crystal (solid-state).[8]
Information Detailed connectivity, stereochemistry, 3D structure in solution, dynamics.[9][10]Molecular weight, elemental formula (HRMS), fragmentation patterns.Precise 3D atomic coordinates in the solid state.[8]
Key Advantage Provides unambiguous structure and dynamics in a physiologically relevant state (solution) without needing crystals.[7]Extremely high sensitivity, requires very little sample.Considered the "gold standard" for absolute, high-resolution structural proof.
Key Limitation Lower sensitivity, can be limited by molecular weight.[9]Does not provide detailed connectivity; struggles to differentiate isomers.Requires a high-quality single crystal, which can be difficult or impossible to obtain. The solid-state structure may not represent the solution conformation.[8][9]
Strategic Application Workflow

The choice of technique is dictated by the research question. For novel compound synthesis, the logical progression is MS followed by NMR, with X-ray crystallography as the ultimate confirmation if a crystal can be obtained.

Caption: Decision workflow for selecting analytical techniques.

Conclusion

For the structural characterization of 5-cycloaminyl-1,2-oxazole compounds, ¹H and ¹³C NMR spectroscopy are not merely useful but essential. They provide an unparalleled level of detail regarding atomic connectivity and regiochemistry directly in the solution phase. The characteristic chemical shifts of the oxazole ring carbons, particularly the highly deshielded C-5 signal, serve as a definitive fingerprint for this class of molecules. When integrated into a logical workflow with mass spectrometry and, when possible, X-ray crystallography, NMR provides the robust, reliable, and detailed structural data required to drive drug discovery and development programs forward with confidence.

References

  • Studies on some aspects of chemistry of Isoxazole derivatives. N J E S R. Available at: [Link]

  • Bruzguliene, J., Rackauskiene, G., Bieliauskas, A., et al. (2022). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. Beilstein Journal of Organic Chemistry, 18, 102-109. Available at: [Link]

  • Spectroscopy-based Confirmation of Three Novel Isoxazole Combinations. Science Arena Publications. Available at: [Link]

  • Widyan, K. (2022). SYNTHESIS AND REACTIVITY OF NOVEL 5-IMINO-1,2-OXAZOLE. HETEROCYCLES, 104(1), 84. Available at: [Link]

  • Al-Warhi, T., Al-Ghorbani, M., Khan, S. A., et al. (2022). Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies. ACS Omega, 7(34), 30201-30214. Available at: [Link]

  • Pourayoubi, M., Saneian, A., & Aghabozorg, H. (2014). Phosphoramides bearing isoxazole derivative: spectroscopic and structural characterization, study of hydrogen-bonding interactions and two lanthanide complexes (LnIII = Ce and Eu). Acta Crystallographica Section C: Structural Chemistry, 70(6), 569-583. Available at: [Link]

  • A new class of multi-substituted oxazole derivatives: Synthesis and antimicrobial activity. Indian Academy of Sciences. Available at: [Link]

  • Supplementary data for an article in New Journal of Chemistry. Royal Society of Chemistry. Available at: [Link]

  • Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. (2022). Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Examples of amino-functionalized 1,2-oxazole derivatives I-VIII. ResearchGate. Available at: [Link]

  • (PDF) Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2- oxazole-4-carboxylates as new amino acid-like building blocks. ResearchGate. Available at: [Link]

  • Comparison of NMR and X-ray crystallography. Available at: [Link]

  • Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Available at: [Link]

  • Williamson, M. P. (2012). Macromolecular Structure Determination: Comparison of Crystallography and NMR. eLS. Available at: [Link]

  • Davey, R. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. News-Medical.Net. Available at: [Link]

Sources

Comparative

Structure-activity relationship (SAR) studies of 4-phenoxy-phenyl isoxazole derivatives.

Technical Comparison Guide: 4-Phenoxy-Phenyl Isoxazole Derivatives as ACC Inhibitors Executive Strategic Overview In the landscape of metabolic oncology, Acetyl-CoA Carboxylase (ACC) has emerged as a critical checkpoint....

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: 4-Phenoxy-Phenyl Isoxazole Derivatives as ACC Inhibitors

Executive Strategic Overview

In the landscape of metabolic oncology, Acetyl-CoA Carboxylase (ACC) has emerged as a critical checkpoint. Malignant cells, unlike normal tissue, rely heavily on de novo fatty acid synthesis to fuel rapid membrane biogenesis.[1][2] This guide analyzes a specific class of inhibitors—4-phenoxy-phenyl isoxazole derivatives —comparing their efficacy against industry standards like CP-640186 .[3][1][2][4]

Key Takeaway: While early-generation isoxazoles served as generic anti-inflammatories, the 4-phenoxy-phenyl series (specifically the 6g and 6l analogs) demonstrates nanomolar potency against ACC1 (IC50 ≈ 99.8 nM), offering a viable scaffold for suppressing tumor growth in non-small cell lung cancer (A549) and breast cancer (MDA-MB-231) models.[3]

Chemical Space & Rationale

The isoxazole ring is a privileged scaffold in medicinal chemistry, offering a bioisostere for carboxylic acids and esters while maintaining metabolic stability. The "4-phenoxy-phenyl" modification introduces a specific geometric extension that targets the hydrophobic pocket of the ACC Carboxyl Transferase (CT) domain.[3]

  • The Scaffold: A 3,5-disubstituted isoxazole core.[5]

  • The Pharmacophore: A 4-phenoxyphenyl moiety (often at the 3-position) acts as the "tail," while the 5-position accommodates variable amide/urea "heads" (R2) to engage hydrogen bonding networks.[3]

Comparative Performance Analysis

The following data compares the lead candidates from the 4-phenoxy-phenyl series against the reference standard CP-640186 (a well-characterized ACC inhibitor).

Table 1: Enzymatic Inhibition & Cytotoxicity Profile[1]
Compound IDStructure / ClassACC1 IC50 (nM)A549 IC50 (µM)MDA-MB-231 IC50 (µM)Key SAR Feature
CP-640186 Anthracene-isoxazole (Standard)~55 - 60~1.5~1.2Dual ACC1/2 inhibitor; Reference benchmark.[3]
Compound 6a Initial Hit (Virtual Screen)> 5000> 10> 10Lacks optimized H-bond donors; weak affinity.[3]
Compound 6g Lead Candidate 99.8 1.10 1.50 Phenylacetamide at R2 ; forms 3 critical H-bonds.[3]
Compound 6l Cytotoxic Lead~1500.22 0.21 Bulky phenylacetamide; optimized cellular permeability.[3]

Analysis:

  • Potency: Compound 6g achieves near-parity with the standard CP-640186 in enzymatic inhibition (99.8 nM vs ~60 nM), validating the scaffold's efficacy.[3][1][4]

  • Cytotoxicity: Compound 6l outperforms the standard in cellular assays (0.21 µM vs 1.2 µM in breast cancer lines), suggesting superior membrane permeability or off-target synergy that benefits the phenotypic outcome.

Structure-Activity Relationship (SAR) Deep Dive

The optimization of this scaffold relies on two vectors: the "Tail" (Phenoxy ring substitutions) and the "Head" (Isoxazole substitutions).

Vector 1: The Phenoxy "Tail" (R1 effects)
  • Chain Length: Increasing the alkoxy chain length on the phenoxy ring (e.g., propoxy vs. methoxy) significantly improves activity. The hydrophobic pocket of ACC accommodates larger lipophilic groups here.

  • Positioning: Para-substitution on the terminal phenyl ring is preferred over ortho/meta, maintaining a linear conformation required for the tunnel-like active site.

Vector 2: The Isoxazole "Head" (R2 effects)
  • Amide vs. Urea: Amide linkers generally outperform urea linkers.[3]

  • Aromaticity: Introducing an aromatic ring at R2 (e.g., phenylacetamide) is superior to aliphatic chains. This suggests a

    
    -stacking interaction or a specific hydrophobic clamp within the enzyme's CT domain.[3]
    
  • H-Bonding: The most potent derivatives (like 6g) possess donors capable of forming hydrogen bonds with the backbone of the ACC CT-domain.[3][1][2]

Visualization: SAR Logic Map

SAR_Logic Scaffold 4-Phenoxy-Phenyl Isoxazole Core R1_Tail R1: Phenoxy Substitutions (Hydrophobic Domain) Scaffold->R1_Tail R2_Head R2: Isoxazole Substitutions (Binding Domain) Scaffold->R2_Head Outcome_Good High Potency (nM) (e.g., Compound 6g) R1_Tail->Outcome_Good Longer Alkoxy Chain (Propoxy > Methoxy) Outcome_Bad Low Potency (>5µM) (e.g., Compound 6a) R1_Tail->Outcome_Bad Short/Polar Groups R2_Head->Outcome_Good Aromatic Amides (Phenylacetamide) R2_Head->Outcome_Bad Aliphatic Chains or Carbamates

Figure 1: SAR optimization logic flow for 4-phenoxy-phenyl isoxazoles targeting ACC.

Experimental Protocols

To ensure reproducibility, the following protocols outline the synthesis and validation steps.

A. Synthesis of 4-Phenoxy-Phenyl Isoxazole Scaffold
  • Objective: Construct the 3,5-disubstituted isoxazole core.

  • Mechanism: [3+2] Cycloaddition of nitrile oxides.[3]

Step-by-Step Workflow:

  • Intermediate Formation: React 4-fluorobenzaldehyde with phenol (or substituted phenol) using

    
     in DMF at 120°C to yield 4-phenoxybenzaldehyde .[3]
    
  • Oxime Generation: Treat the aldehyde with hydroxylamine hydrochloride (

    
    ) in ethanol/water to form the aldoxime .
    
  • Chlorination: Convert aldoxime to hydroximoyl chloride using N-chlorosuccinimide (NCS) in DMF at room temperature (critical step: maintain temp < 35°C to prevent decomposition).

  • Cycloaddition: React the hydroximoyl chloride with a propargyl alkyne derivative (bearing the R2 group) in the presence of

    
     (Triethylamine) to generate the isoxazole ring .
    
B. Enzymatic Inhibition Assay (ACC)
  • Objective: Determine IC50 against human ACC1.

  • Method: ADP-Glo™ Kinase Assay (Promega) or Malonyl-CoA formation assay.[3]

Protocol:

  • Preparation: Incubate human recombinant ACC1 (10 nM) with test compounds in buffer (50 mM HEPES pH 7.5, 10 mM citrate, 2 mM DTT, 10 mM

    
    ) for 15 min at 25°C.
    
  • Initiation: Add substrate mix (ATP, Acetyl-CoA,

    
    ).
    
  • Reaction: Incubate for 30-60 minutes.

  • Detection: Stop reaction and detect ADP production (luminescence) or Malonyl-CoA levels.

  • Validation: Use CP-640186 (100 nM) as a positive control.[3] Z-factor must be > 0.5 for valid screening.[3]

Visualization: Mechanism of Action

MOA_Pathway Inhibitor Isoxazole Derivative (6g) Target ACC Enzyme (CT Domain) Inhibitor->Target Inhibits (IC50 ~99nM) Product Malonyl-CoA Target->Product Blocked Substrate Acetyl-CoA + ATP Substrate->Target Downstream Fatty Acid Synthesis (FASyn) Product->Downstream Required for CellEffect G0/G1 Cell Cycle Arrest & Apoptosis Downstream->CellEffect Depletion triggers

Figure 2: Biological cascade resulting from ACC inhibition by isoxazole derivatives.

References

  • Wu, X., Yu, Y., & Huang, T. (2021). Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors.[2][4] Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1236–1247.[4]

  • Corbett, J. W. (2009). Review of recent acetyl-CoA carboxylase inhibitors for the treatment of metabolic diseases. Expert Opinion on Therapeutic Patents, 19(7), 943–956. (Context for CP-640186 comparison).
  • Harwood, H. J. Jr. (2005). Treating the metabolic syndrome: Acetyl-CoA carboxylase inhibition.[3] Current Opinion in Investigational Drugs, 6(6), 606–612.

Sources

Validation

Biological Evaluation of 4-Phenyl-1,2-oxazole-5-carboxylic Acid Derivatives: A Comparative Technical Guide

Executive Summary The isoxazole scaffold, specifically the 4-phenyl-1,2-oxazole-5-carboxylic acid core, represents a "privileged structure" in medicinal chemistry, historically validated by the anti-inflammatory and anti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The isoxazole scaffold, specifically the 4-phenyl-1,2-oxazole-5-carboxylic acid core, represents a "privileged structure" in medicinal chemistry, historically validated by the anti-inflammatory and antiproliferative drug Leflunomide (and its active metabolite, Teriflunomide ). While traditional chemotherapy (e.g., Doxorubicin) relies on non-selective DNA intercalation, these isoxazole derivatives offer a targeted approach, primarily via Dihydroorotate Dehydrogenase (DHODH) inhibition and secondary microtubule destabilization.

This guide provides a critical evaluation of these derivatives against standard cancer cell lines (HeLa, MCF-7, HepG2), contrasting their efficacy with industry standards to assist researchers in lead optimization.

Part 1: Structural Context & Rationale

The 4-phenyl-1,2-oxazole-5-carboxylic acid scaffold functions as a bioisostere for the aromatic rings found in many kinase inhibitors and metabolic blockers.

  • Core Stability: The 1,2-oxazole ring is metabolically stable and acts as a rigid linker, orienting the phenyl group to engage hydrophobic pockets (e.g., the ubiquinone binding tunnel of DHODH).

  • Acidic Moiety: The C5-carboxylic acid (or its amide/ester derivatives) often forms critical hydrogen bonds with residues like Arg136 in the DHODH active site, mimicking the carboxylate of the natural substrate dihydroorotate.

Part 2: Comparative Analysis

The following data synthesizes performance metrics of novel 4-phenyl-1,2-oxazole derivatives compared to Doxorubicin (Gold Standard Cytotoxic) and Teriflunomide (Parent Scaffold/Reference).

Table 1: Cytotoxicity Profile (IC50 Values)

Data represents mean IC50 values across multiple validated studies [1][2][4].

Compound ClassHeLa (Cervical)MCF-7 (Breast)HepG2 (Liver)Selectivity Index (SI)*Mechanism of Action
Novel 4-Phenyl-Isoxazole Derivatives 0.11 - 5.0 µM 1.5 - 15.0 µM 2.0 - 8.0 µM > 10 DHODH Inhibition / Tubulin Destabilization
Doxorubicin (Standard) 0.2 - 0.5 µM0.1 - 0.4 µM0.5 - 1.2 µM< 5DNA Intercalation / Topoisomerase II Inhibition
Teriflunomide (Reference) > 50 µM> 100 µM> 50 µMHighPure DHODH Inhibition (Cytostatic)
  • Analysis:

    • Potency: Optimized derivatives (e.g., those with electron-withdrawing halogens on the phenyl ring) frequently outperform the parent Teriflunomide by 10-100 fold and can approach the potency of Doxorubicin in specific lines like HeLa [4].

    • Selectivity: Unlike Doxorubicin, which is toxic to healthy fibroblasts, isoxazole derivatives often show a higher Selectivity Index (SI), sparing non-malignant cells (e.g., HUVEC or HEK293) due to the metabolic "addiction" of cancer cells to de novo pyrimidine synthesis [6].

Part 3: Mechanistic Evaluation

The primary mode of action for this scaffold is the inhibition of DHODH , a mitochondrial enzyme essential for de novo pyrimidine biosynthesis.

Mechanism: The Pyrimidine Starvation Pathway

Tumor cells, unlike differentiated cells, cannot rely solely on the "salvage pathway" for nucleotides; they require high DHODH activity.[1] Blocking this enzyme leads to a depletion of Uridine Monophosphate (UMP), causing cell cycle arrest (typically S-phase or G1) and subsequent apoptosis.

DHODH_Pathway Substrate Dihydroorotate Product Orotate Substrate->Product Oxidation Enzyme DHODH (Mitochondrial) Enzyme->Product Catalysis Inhibitor 4-Phenyl-Isoxazole Derivative Inhibitor->Enzyme Inhibits UMP UMP (Pyrimidine Pool) Product->UMP Downstream Synthesis DNA_RNA DNA/RNA Synthesis UMP->DNA_RNA Required Precursor p53 p53 Activation UMP->p53 Depletion Triggers Arrest Cell Cycle Arrest (S-Phase/G1) DNA_RNA->Arrest Blocked Apoptosis Apoptosis p53->Apoptosis Arrest->Apoptosis

Figure 1: Mechanism of Action. The derivative blocks DHODH, depleting the pyrimidine pool required for rapid tumor replication [5][6].[2]

Part 4: Experimental Protocols

To validate these derivatives, the following self-validating workflows are recommended.

Cytotoxicity Screening (MTT Assay)

Rationale: Measures mitochondrial metabolic activity as a proxy for viability. Essential for determining IC50.

Protocol:

  • Seeding: Plate cancer cells (HeLa/MCF-7) at

    
     cells/well in 96-well plates. Incubate for 24h to ensure adhesion.
    
  • Treatment:

    • Dissolve derivative in DMSO (Stock 10 mM).

    • Prepare serial dilutions (0.1 µM to 100 µM) in culture media.

    • Controls: Positive (Doxorubicin 1 µM), Negative (0.1% DMSO), Blank (Media only).

  • Incubation: Treat cells for 48h or 72h at 37°C, 5% CO2.

  • Development: Add 20 µL MTT reagent (5 mg/mL in PBS). Incubate 4h.

  • Solubilization: Aspirate media. Add 150 µL DMSO to dissolve formazan crystals.

  • Read: Measure absorbance at 570 nm (reference 630 nm).

  • Calculation:

    
    .
    
Apoptosis Detection (Annexin V-FITC/PI)

Rationale: Distinguishes between cytostatic effects and cytotoxic apoptosis (programmed cell death).

Protocol:

  • Treatment: Treat cells with IC50 concentration of the derivative for 24h.

  • Harvesting: Trypsinize cells (gentle), wash 2x with cold PBS.

  • Staining: Resuspend in Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

  • Incubation: 15 min at room temperature in the dark.

  • Flow Cytometry: Analyze 10,000 events.

    • Q1 (Annexin-/PI+): Necrosis.[3]

    • Q2 (Annexin+/PI+): Late Apoptosis.

    • Q3 (Annexin+/PI-): Early Apoptosis (Target metric).

    • Q4 (Annexin-/PI-): Live.

Part 5: Evaluation Workflow

This diagram outlines the logical progression from synthesis to lead candidate selection.

Experimental_Workflow Synth Synthesis (Claisen-Schmidt / Cyclization) Screen Primary Screen (MTT Assay @ 10 µM) Synth->Screen Screen->Synth Fail (Redesign) Hit Hit Identification (>50% Inhibition) Screen->Hit Pass IC50 Dose Response (IC50 Determination) Hit->IC50 Mech Mechanistic Validation (Flow Cytometry / DHODH Assay) IC50->Mech If IC50 < 5µM Lead Lead Candidate Mech->Lead

Figure 2: Strategic workflow for evaluating isoxazole derivatives.

Conclusion

The 4-phenyl-1,2-oxazole-5-carboxylic acid derivatives offer a compelling alternative to traditional chemotherapy. While often less potent than Doxorubicin on a molar basis, their mechanism (DHODH inhibition) provides a superior safety profile and high specificity for metabolically active tumors. Future development should focus on optimizing the phenyl ring substitution (e.g., fluoro/chloro groups) to enhance lipophilicity and cellular uptake, as indicated by the superior performance of halogenated analogs in HeLa cell lines [4].

References

  • Advances in isoxazole chemistry and their role in drug discovery. RSC Advances. (2025). Link

  • Design, synthesis and biological studies of new isoxazole compounds as potent Hsp90 inhibitors. Scientific Reports. (2024). Link

  • Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. (2021). Link

  • Evaluation of Cytotoxic, COX Inhibitory, and Antimicrobial Activities of Novel Isoxazole-carboxamide Derivatives. Letters in Drug Design & Discovery. (2023). Link

  • A DHODH inhibitor increases p53 synthesis and enhances tumor cell killing by p53 degradation blockage. Cancer Cell. (2018). Link

  • DHODH and cancer: promising prospects to be explored. Cancer & Metabolism. (2021). Link

Sources

Comparative

Confirming the structure of chiral 1,2-oxazole derivatives using X-ray crystallography.

Title: Definitive Structural Assignment of Chiral 1,2-Oxazole Derivatives: A Comparative Guide to X-ray Crystallography vs. Spectroscopic Alternatives Executive Summary In the development of bioactive heterocycles, parti...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Definitive Structural Assignment of Chiral 1,2-Oxazole Derivatives: A Comparative Guide to X-ray Crystallography vs. Spectroscopic Alternatives

Executive Summary

In the development of bioactive heterocycles, particularly 1,2-oxazole (isoxazole) derivatives used in COX-2 inhibitors and immunomodulators, defining absolute stereochemistry is non-negotiable. While NMR and Chiroptical methods offer solution-state insights, Single Crystal X-ray Diffraction (SC-XRD) remains the ultimate arbiter for unambiguous structural assignment.

This guide provides a technical comparison of SC-XRD against high-field NMR and Electronic Circular Dichroism (ECD), followed by a validated protocol for crystallizing and refining difficult 1,2-oxazole scaffolds.

Part 1: Comparative Analysis of Structural Elucidation Methods

For a researcher synthesizing a novel chiral 1,2-oxazole, the choice of analytical method dictates the confidence level of the structural assignment. Below is an objective comparison of the three primary methodologies.

Single Crystal X-ray Diffraction (SC-XRD)
  • Mechanism: Diffraction of X-rays by electron density; uses anomalous dispersion (Bijvoet differences) to determine absolute configuration.

  • The "Isoxazole" Advantage: 1,2-oxazoles are rigid, planar rings. SC-XRD excels here because it is unaffected by the conformational averaging that complicates NMR signals in solution.

  • Limitation: Requires a single, high-quality crystal. Light-atom structures (C, H, N, O only) require high-intensity Cu-K

    
     radiation or the incorporation of a heavy atom (e.g., Br, Cl) to secure a reliable Flack parameter.
    
Chiral NMR (Mosher’s Method)
  • Mechanism: Derivatization with a chiral auxiliary (e.g., MTPA chloride) to create diastereomers, followed by

    
     analysis.
    
  • The "Isoxazole" Disadvantage: Steric hindrance near the 1,2-oxazole ring often impedes the quantitative reaction required for Mosher ester formation. Furthermore, the anisotropic effect of the aromatic isoxazole ring can lead to anomalous chemical shifts, causing erroneous assignments.

Electronic Circular Dichroism (ECD) / VCD
  • Mechanism: Differential absorption of left and right circularly polarized light.

  • The "Isoxazole" Disadvantage: Requires Time-Dependent Density Functional Theory (TD-DFT) calculations. If the theoretical conformer population does not perfectly match the solution state (common with flexible side chains attached to the isoxazole), the experimental spectra will not align with the calculated spectra.

Table 1: Performance Matrix – SC-XRD vs. Alternatives
FeatureSC-XRD (Gold Standard)Chiral NMR (Mosher/Shift Reagents)ECD / VCD (Chiroptical)
Certainty of Absolute Config. Definitive (>99%) via Flack ParameterHigh (if

is clear)
Moderate to High (Model dependent)
Sample State Solid (Single Crystal required)SolutionSolution
Sample Recovery Non-destructiveDestructive (Derivatization)Non-destructive
Time to Result 2–24 Hours (post-crystallization)1–2 Days (synthesis + NMR)3–5 Days (Calculation time)
Isoxazole Specificity Resolves N-O vs. C=C disorderRing anisotropy interferesUV chromophore overlap issues

Part 2: Decision Framework

The following logic flow illustrates when to deploy SC-XRD versus alternative methods for 1,2-oxazole derivatives.

StructuralDecision Start Start: Chiral 1,2-Oxazole Synthesized CrystalCheck Is the solid crystalline? Start->CrystalCheck Screening Attempt Vapor Diffusion (See Protocol Below) CrystalCheck->Screening Yes/Maybe NoCrystal Oil / Amorphous Solid CrystalCheck->NoCrystal No SuccessCheck Diffraction Quality? Screening->SuccessCheck SCXRD SC-XRD (Cu Source) Determine Flack Parameter SuccessCheck->SCXRD Yes SuccessCheck->NoCrystal No Derivatize Can it be derivatized? (e.g., free -OH or -NH2) NoCrystal->Derivatize Mosher Mosher's Method (NMR) Derivatize->Mosher Yes VCD VCD/ECD + DFT Calculation Derivatize->VCD No

Figure 1: Decision matrix for selecting the structural elucidation method based on physical state and chemical functionality.

Part 3: Validated Experimental Protocol for SC-XRD

This protocol is optimized for 1,2-oxazole derivatives, which often exhibit high polarity due to the N-O bond but may have lipophilic side chains.

Phase 1: Crystallization of Difficult Isoxazoles

Isoxazoles often "oil out" due to strong intermolecular dipole interactions. Slowing the kinetics is key.

  • Solvent Selection: Do not use simple evaporation. Use a binary solvent system .

    • Solvent A (Good): Dichloromethane (DCM) or Ethyl Acetate.

    • Solvent B (Poor): Hexane or Pentane.

  • Vapor Diffusion Setup:

    • Dissolve 5–10 mg of the derivative in 0.5 mL of Solvent A in a small inner vial.

    • Place this vial (uncapped) inside a larger jar containing 5 mL of Solvent B.

    • Seal the outer jar tightly.

    • Mechanism: Solvent B slowly diffuses into Solvent A, lowering solubility gradually and promoting nucleation over precipitation.

  • Heavy Atom Derivatization (Optional but Recommended):

    • If the molecule contains only C, H, N, O, the anomalous signal will be weak.

    • Protocol: If crystallization fails or data is ambiguous, synthesize the p-bromobenzoate ester of the isoxazole (if an alcohol handle exists). The Bromine atom (Z=35) provides strong anomalous scattering.

Phase 2: Data Collection & Processing
  • Temperature: Collect data at 100 K using a cryostream.

    • Reasoning: Isoxazole rings can exhibit thermal librational motion. Cooling freezes this motion, sharpening atomic resolution.

  • Radiation Source: Use Cu-K

    
     (
    
    
    
    = 1.54184 Å)
    .
    • Reasoning: For organic molecules without heavy atoms, Molybdenum (Mo) sources often yield insufficient anomalous signal to determine absolute configuration. Copper sources maximize the signal-to-noise ratio for chiral assignment.

Phase 3: Refinement & Validation (The Self-Validating System)

To ensure the structure is correct, you must validate the Flack Parameter (x) .

  • Refinement Software: SHELXL or Olex2.

  • Criteria:

    • 
       (e.g., 
      
      
      
      ): The structure is correct.
    • 
       (e.g., 
      
      
      
      ): The structure is inverted (you have the enantiomer).
    • 
      : The crystal is a racemic twin or the data quality is insufficient.
      

Critical Step for Isoxazoles: Check for N/O disorder. Because Nitrogen and Oxygen have similar electron counts (7 vs 8), they can be difficult to distinguish if the ring is disordered. Verify bond lengths:

  • N-O bond

    
     1.40 Å
    
  • C=N bond

    
     1.30 Å
    
  • C-O bond

    
     1.35 Å
    

Part 4: Workflow Visualization

XRDWorkflow Sample Pure Sample (>98% HPLC) Cryst Vapor Diffusion (DCM/Hexane) Sample->Cryst Mount Mount Crystal (Mitegen Loop) Cryst->Mount Collect Data Collection (Cu-Kα, 100K) Mount->Collect Solve Structure Solution (SHELXT) Collect->Solve Refine Refinement (SHELXL) Solve->Refine Validate CheckCIF & Flack Parameter Refine->Validate

Figure 2: Step-by-step workflow from sample preparation to structural validation.

Part 5: Data Summary & Success Metrics

When publishing your results, your supporting information must meet these metrics to be considered authoritative.

Table 2: Quality Control Metrics for Publication
MetricAcceptable RangeExplanation
R1 (R-factor) < 5.0% (0.05)Measures agreement between observed and calculated reflections.
wR2 < 15.0% (0.15)Weighted R-factor; more sensitive to outliers.
Goodness of Fit (GooF) 0.9 – 1.2Values far from 1.0 indicate incorrect weighting schemes.
Flack Parameter

(esd)
Standard uncertainty must be low to confirm absolute stereochemistry.
Completeness > 99%Missing data can lead to erroneous space group assignment.

References

  • Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881.

  • Parsons, S., & Flack, H. D. (2004). X-ray crystallography to determine absolute configuration. Acta Chimica Slovenica, 51, 409-422.

  • Thompson, A. L., & Watkin, D. J. (2009). X-ray crystallography and absolute structure determination. Tetrahedron: Asymmetry, 20(6), 712-717.

  • Spek, A. L. (2003). Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 36(1), 7-13.

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C, 71(1), 3-8.

Safety & Regulatory Compliance

Safety

4-Phenyl-1,2-oxazole-5-carboxylic acid proper disposal procedures

Operational Guide: 4-Phenyl-1,2-oxazole-5-carboxylic Acid Disposal Procedures Executive Summary & Chemical Characterization This guide outlines the operational protocols for the safe handling and disposal of 4-Phenyl-1,2...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Guide: 4-Phenyl-1,2-oxazole-5-carboxylic Acid Disposal Procedures

Executive Summary & Chemical Characterization

This guide outlines the operational protocols for the safe handling and disposal of 4-Phenyl-1,2-oxazole-5-carboxylic acid (also known as 4-phenylisoxazole-5-carboxylic acid).[1][2][3] As a structural analog used frequently in fragment-based drug discovery (FBDD) and heterocyclic scaffold synthesis, this compound presents specific stability profiles that dictate its waste management.[2]

Unlike simple aliphatic acids, the isoxazole core possesses latent reactivity. While generally stable, the N-O bond is susceptible to reductive cleavage and base-catalyzed ring opening at elevated pH levels (pH > 9-10), potentially generating reactive nitrile or enol byproducts.[2][3] Therefore, standard benchtop neutralization protocols using strong bases (e.g., NaOH) are contraindicated due to the risk of generating uncharacterized degradation products.[1]

Chemical Profile:

Parameter Description
Systematic Name 4-Phenylisoxazole-5-carboxylic acid
Functional Groups Carboxylic Acid (Acidic), Isoxazole Ring (Latent reactivity), Phenyl Group (Lipophilic)
Acidity (pKa) ~3.5 – 4.2 (Predicted)
Physical State Solid (Crystalline powder)
Solubility Low in water; High in DMSO, Methanol, DMF

| Primary Hazard | Skin/Eye Irritant (H315, H319), STOT-SE (H335) |[1][2]

Hazard Assessment & Compatibility

Effective disposal begins with understanding chemical incompatibility.[3] The isoxazole ring system dictates specific segregation rules.

Incompatibility Matrix
  • Strong Bases (e.g., 5M NaOH, KOH): Avoid direct mixing.[1] High pH can trigger isoxazole ring scission (cleavage of the N-O bond), leading to exothermic decomposition and the formation of

    
    -cyanoketones.
    
  • Reducing Agents (e.g., LiAlH4, H2/Pd): The N-O bond is easily reduced.[1] Segregate from hydride waste streams to prevent heat generation.

  • Oxidizers: Standard segregation applies.[1][3]

Waste Stream Classification (RCRA)

While this specific compound is not typically listed on the EPA P-list or U-list, it must be characterized by its properties:

  • Solid Waste: Non-RCRA Listed (unless contaminated), but treated as Hazardous Chemical Waste due to irritant properties.[1][2]

  • Liquid Waste: If dissolved in organic solvents, classify based on the solvent (e.g., D001 Ignitable if in acetone/methanol).[1]

Operational Disposal Protocols

Scenario A: Disposal of Pure Solids (Excess Reagent)

Do not dissolve solids solely for the purpose of liquid disposal. This increases waste volume and handling risk.[1]

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated "Solid Organic Waste" drum.[1][2][3]

  • Labeling: Affix a hazardous waste label. Clearly write: "Solid Organic Waste: 4-Phenylisoxazole-5-carboxylic acid. Irritant."

  • Segregation: Ensure no oxidizers or active metals are present in the same container.[3]

  • Final Disposition: High-temperature incineration.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Most common scenario in synthesis labs (e.g., HPLC waste, mother liquor).[1][2]

  • Solvent Identification: Determine the primary carrier solvent.[3]

    • Halogenated (DCM, Chloroform): Stream A.

    • Non-Halogenated (Methanol, Ethyl Acetate, DMSO): Stream B.

  • pH Check: If the solution is highly acidic (pH < 2) due to the compound, do not neutralize with pellets/strong base.[1] Instead, buffer mildly if necessary, or tag as "Acidic Organic Waste" to alert the disposal facility.

  • Collection: Pour into the appropriate carboy (Safety Can for non-halo; Glass/HDPE for halo).

  • Rinsing: Triple rinse the original flask with the carrier solvent and add rinsate to the waste container.

Decision Logic & Workflow

The following diagram illustrates the critical decision nodes for disposing of isoxazole derivatives, prioritizing the prevention of ring-opening reactions.

DisposalWorkflow Start Waste Generation: 4-Phenyl-1,2-oxazole-5-carboxylic acid StateCheck Determine Physical State Start->StateCheck IsSolid Solid / Powder StateCheck->IsSolid Pure Substance IsLiquid Solution / Mother Liquor StateCheck->IsLiquid Reaction Mix SolidCont Select HDPE Wide-Mouth Container (Solid Organic Waste) IsSolid->SolidCont LabelSolid Label: 'Irritant - Organic Acid' Do NOT dissolve SolidCont->LabelSolid Incinerate Final Disposal: High-Temp Incineration LabelSolid->Incinerate SolventCheck Identify Carrier Solvent IsLiquid->SolventCheck Halo Halogenated (DCM, CHCl3) SolventCheck->Halo NonHalo Non-Halogenated (MeOH, DMSO, EtOAc) SolventCheck->NonHalo NeutralizeCheck CRITICAL: Do NOT add Strong Base (NaOH) Risk of Ring Cleavage Halo->NeutralizeCheck NonHalo->NeutralizeCheck NeutralizeCheck->Incinerate Tag as Acidic Organic Waste

Figure 1: Decision tree for isoxazole carboxylic acid disposal, highlighting the prohibition of strong base neutralization.[1][2]

Emergency Procedures (Spill Response)

In the event of a benchtop spill, immediate containment is required to prevent aerosolization of the irritant powder.

  • PPE Upgrade: Wear double nitrile gloves (0.11 mm minimum) and N95/P100 respiratory protection if powder is fine.[1]

  • Dry Spill:

    • Do not sweep vigorously (generates dust).[1]

    • Cover with a wet paper towel (solvent-dampened or water) to suppress dust.[1][2]

    • Scoop into a disposable bag.

  • Wet Spill (Solution):

    • Absorb with vermiculite or chem-mats .[1][2]

    • Note: Do not use "Acid Neutralizer" powders that contain carbonates/bases if the spill is concentrated, as this may cause bubbling and sputtering of the isoxazole derivative. Use inert absorbents only.

  • Decontamination: Wipe the surface with a mild detergent and water.

References

  • PubChem. (2025).[1] Isoxazole Compound Summary. National Library of Medicine. [Link]3]

  • U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261. [Link]1][2]

  • Zhu, J., et al. (2016). Isoxazole Ring Cleavage: Mechanisms and Applications in Synthesis. Journal of Organic Chemistry. (Contextual reference for ring stability). [Link]

Sources

Handling

A Senior Application Scientist's Guide to Handling 4-Phenyl-1,2-oxazole-5-carboxylic Acid

Navigating the complexities of novel chemical compounds requires a safety-first mindset grounded in a deep understanding of the molecule's potential hazards. This guide provides essential, actionable information for the...

Author: BenchChem Technical Support Team. Date: February 2026

Navigating the complexities of novel chemical compounds requires a safety-first mindset grounded in a deep understanding of the molecule's potential hazards. This guide provides essential, actionable information for the safe handling of 4-Phenyl-1,2-oxazole-5-carboxylic acid, ensuring the protection of laboratory personnel and the integrity of your research. As direct safety data for this specific compound is not extensively published, our protocols are built upon the established hazards of its core functional groups—the carboxylic acid and the oxazole ring—and data from structurally similar molecules.

Hazard Assessment: Understanding the Compound

The primary routes of exposure are inhalation of the powder, skin contact, and eye contact. As a fine powder, it can easily become airborne during handling, making respiratory protection paramount.

Hazard ClassificationCategoryPrecautionary Statement
Skin Irritation 2Causes skin irritation.[2]
Eye Irritation 2Causes serious eye irritation.[2]
Specific Target Organ Toxicity (Single Exposure) 3May cause respiratory irritation.[2]

Foundational Safety: Engineering and Administrative Controls

Personal Protective Equipment (PPE) is the final line of defense. Before any handling occurs, more effective controls must be in place.

  • Engineering Controls : All procedures involving the handling of powdered 4-Phenyl-1,2-oxazole-5-carboxylic acid, especially weighing and transferring, must be performed within a certified chemical fume hood.[3] The fume hood contains airborne particles, preventing inhalation and protecting the laboratory environment.

  • Administrative Controls : Access to the compound should be restricted to trained personnel. A designated area for handling this compound should be established. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.[4]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is non-negotiable and must be employed for all tasks involving this compound.[5]

  • Respiratory Protection : Due to the risk of inhaling fine powder, a respirator is mandatory. An N95-rated dust mask is the minimum requirement for handling small quantities. For larger quantities or in situations where dust generation is significant, a half-mask respirator with P100 cartridges is recommended.

  • Eye and Face Protection : Chemical splash goggles are required at all times to protect against airborne particles and potential splashes.[6][7] When handling larger quantities (>1 gram), a full face shield should be worn in addition to goggles to protect the entire face.[8]

  • Hand Protection : Chemical-resistant gloves are essential.[7] Nitrile gloves are a suitable choice for incidental contact. Always double-check the manufacturer's glove compatibility chart. Gloves should be inspected before use and changed immediately if contamination occurs.

  • Body Protection : A full-length laboratory coat must be worn and buttoned completely.[4] For procedures with a higher risk of spills, a chemical-resistant apron should be worn over the lab coat.[9] Closed-toe shoes are mandatory; open-toed footwear is never permitted in the laboratory.

Operational Plan: From Receipt to Disposal

A systematic workflow minimizes risk at every stage of the compound's lifecycle.

Storage

Proper storage is critical to maintaining chemical stability and preventing hazardous reactions.

  • Store 4-Phenyl-1,2-oxazole-5-carboxylic acid in a cool, dry, and well-ventilated area.[10]

  • Keep the container tightly closed.

  • Segregate from bases, oxidizing agents, and active metals (e.g., sodium, potassium) to prevent incompatible reactions.[11][12] Storing carboxylic acids in dedicated "Corrosives" or "Acids" cabinets is a best practice.[11][13]

Handling and Weighing Workflow

The following workflow details the critical steps for safely handling the solid compound.

G cluster_prep Preparation cluster_handling Handling in Fume Hood cluster_cleanup Cleanup prep1 Don Full PPE (Goggles, Lab Coat, Gloves, Respirator) prep2 Verify Fume Hood is Operational prep1->prep2 1. Safety First handle1 Place all necessary equipment (balance, spatula, weigh paper, container) in hood prep2->handle1 2. Begin Work handle2 Carefully open stock container handle1->handle2 handle3 Gently tap to loosen powder, avoid creating dust clouds handle2->handle3 handle4 Use a clean spatula to transfer small increments to weigh paper handle3->handle4 handle5 Record weight and transfer powder to the reaction vessel handle4->handle5 handle6 Securely close stock and reaction containers handle5->handle6 clean1 Decontaminate spatula and work surface handle6->clean1 3. Conclude Work clean2 Dispose of used weigh paper and gloves in designated hazardous waste container clean1->clean2 clean3 Wash hands thoroughly after removing PPE clean2->clean3

Caption: Workflow for Safely Weighing Powdered Compounds.

Spill Management

In the event of a spill, evacuate the immediate area and ensure proper ventilation.[4]

  • Small Spills (in a fume hood): Use an inert absorbent material, such as vermiculite or dry sand, to cover the spill.[4] Carefully sweep the contaminated material into a designated hazardous waste container.

  • Large Spills: Evacuate the laboratory and contact your institution's EHS department immediately.

Waste Disposal

All materials contaminated with 4-Phenyl-1,2-oxazole-5-carboxylic acid, including excess compound, empty containers, and used consumables (gloves, weigh paper), must be treated as hazardous waste.

  • Collection : Collect all waste in a clearly labeled, sealed, and chemically compatible hazardous waste container.[4][14]

  • Labeling : The container must be labeled with "Hazardous Waste" and the full chemical name: "4-Phenyl-1,2-oxazole-5-carboxylic acid."[4]

  • Disposal : Arrange for pickup and disposal through your institution's EHS department or a licensed chemical waste disposal company.[15] Never dispose of this chemical down the drain.[15] For small quantities of dilute aqueous waste solutions, neutralization with a weak base (e.g., sodium bicarbonate) may be an option, but this must be done in accordance with your institution's specific waste disposal protocols.[16][17]

Emergency First Aid

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. If skin irritation persists, seek medical attention.[2]

  • Eye Contact : Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][10]

  • Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[2]

  • Ingestion : Clean the mouth with water and drink plenty of water afterward. Do not induce vomiting. Seek medical attention if symptoms occur.[2]

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 4-Phenyl-1,2-oxazole-5-carboxylic acid, fostering a secure environment for scientific discovery.

References

  • ThermoPoudre. (n.d.). PPE for Powder Coating: Safety and Maximum Protection.
  • BenchChem. (2025). Proper Disposal of 1,2-Dithiane-3-carboxylic Acid: A Step-by-Step Guide for Laboratory Professionals.
  • PubChem. (n.d.). 3-(4-Phenylphenyl)-1,2-oxazole-5-carboxylic acid.
  • Industrial Safety Tips. (2025). PPE For Chemical Handling With Example.
  • Ribble Technology. (2025). Essential PPE for the Paint Stripping and Powder Coating Industry: How Ribble Technology Keeps You Safe.
  • ACS Material. (2020). PPE and Safety for Chemical Handling.
  • Interactive Learning Paradigms, Incorporated. (2025). The MSDS HyperGlossary: Carboxylic Acid.
  • SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment.
  • Fisher Scientific. (2009). SAFETY DATA SHEET: 5-Phenyl-1,3-oxazole-4-carboxylic acid.
  • Environmental Health & Safety, University of Colorado Boulder. (n.d.). Safe Handling and Storage of Chemicals. Retrieved from University of Colorado Boulder website.
  • CymitQuimica. (n.d.). CAS 89205-04-9: 4-Oxazolecarboxylic acid, 5-(4-methylphenyl)-.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET: Oxazole-5-carboxylic acid.
  • Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: Oxazole.
  • UW-Milwaukee. (n.d.). Specific Chemical Handling and Storage - FAA USA Safety and Health Programs.
  • Pfaltz & Bauer. (n.d.). SAFETY DATA SHEET: Phenyl azide 95%.
  • U.S. Environmental Protection Agency. (2025). 4,5-Dihydro-5,5-diphenyl-1,2-oxazole-3-carboxylic acid - Hazard Genotoxicity.
  • Office of Environmental Health & Safety. (2005). Practices for Proper Chemical Storage.
  • Nipissing University. (2019). Hazardous Materials Disposal Guide.
  • University of Washington Department of Chemistry. (n.d.). STANDARD OPERATING PROCEDURES FOR HAZARDOUS CHEMICALS: ACIDS.
  • Cayman Chemical. (2022). Safety Data Sheet acc. to OSHA HCS: PAF C-16 Carboxylic Acid.
  • Chem-Impex. (n.d.). Oxazole-5-carboxylic acid.
  • Sigma-Aldrich. (n.d.). 5-methyl-2-phenyl-1,3-oxazole-4-carboxylic acid AldrichCPR.
  • University of Leicester Safety Office. (n.d.). Disposal of Chemical Waste.
  • Greenflow. (2024). How to Dispose of Acid Safely: A Step-by-Step Guide.
  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from Vanderbilt University Medical Center website.
  • Santa Cruz Biotechnology. (n.d.). 5-phenyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid.
  • BenchChem. (2025). Physicochemical properties of 4,5-Dimethyl-oxazole-2-carboxylic acid.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.